Pyrimidine, 4-ethoxy-6-methyl-, 1-oxide

• CAS: 58530-73-7

Core Science & Biosynthesis

Molecular weight and formula of 4-ethoxy-6-methylpyrimidine N-oxide

Executive Summary

Pyrimidine N-oxides are indispensable building blocks in modern synthetic chemistry, serving as critical intermediates for the preparation of complex heterocyclic scaffolds used in drug discovery and materials science[1]. Specifically, 4-ethoxy-6-methylpyrimidine 1-oxide (CAS: 58530-73-7) represents a highly functionalized precursor whose unique electronic properties make it an ideal candidate for complex structural rearrangements[2].

This technical guide provides an authoritative breakdown of its molecular weight, chemical formula, regioselective synthesis, and its primary downstream application: 1,3-dipolar cycloadditions.

Physicochemical Profiling & Structural Analysis

To understand the N-oxide, we must first look at its parent compound. The base precursor, 4-ethoxy-6-methylpyrimidine, possesses a molecular formula of C₇H₁₀N₂O and a molecular weight of 138.17 g/mol [3][4].

The regioselective N-oxidation of this precursor introduces a single oxygen atom. A critical aspect of this transformation is regioselectivity[2]. The pyrimidine ring contains two nucleophilic nitrogen atoms (N-1 and N-3), meaning oxidation can theoretically occur at either site[2]. However, the 4-ethoxy group exerts significant steric hindrance compared to the 6-methyl group. Consequently, the electrophilic oxygen transfer preferentially occurs at the less hindered N-1 position, yielding the 1-oxide isomer as the overwhelming major product[2].

This single oxygen addition updates the molecular formula to C₇H₁₀N₂O₂ and increases the molecular weight to 154.17 g/mol [2].

Table 1: Fundamental Physicochemical Properties

Property	Value
Chemical Name	4-Ethoxy-6-methylpyrimidine 1-oxide
CAS Registry Number	58530-73-7
Molecular Formula	C₇H₁₀N₂O₂
Molecular Weight	154.17 g/mol
Monoisotopic Exact Mass	154.0742 Da
Precursor Formula	C₇H₁₀N₂O (MW: 138.17 g/mol )

Synthetic Methodology: Regioselective N-Oxidation

As an application scientist, establishing a self-validating protocol is paramount. The following methodology outlines the regioselective synthesis of the 1-oxide using meta-chloroperoxybenzoic acid (mCPBA).

Protocol: Synthesis of 4-Ethoxy-6-methylpyrimidine 1-Oxide Rationale: The use of mCPBA in a non-polar solvent like dichloromethane (DCM) allows for a controlled electrophilic oxygen transfer. Operating at 0 °C minimizes over-oxidation and thermal degradation of the N-oxide product.

• Preparation: Dissolve 10.0 mmol (1.38 g) of 4-ethoxy-6-methylpyrimidine[3] in 50 mL of anhydrous DCM under an inert argon atmosphere.

• Cooling: Submerge the reaction flask in an ice-water bath to achieve an internal temperature of 0 °C. Causality: Low temperatures suppress the formation of the sterically hindered 3-oxide isomer and prevent unwanted ring cleavage.

• Oxidation: Slowly add 11.0 mmol of purified mCPBA (approx. 77% w/w) in small portions over 30 minutes. Causality: Portion-wise addition controls the exothermic peroxy-transfer step, preventing localized heating.

• Maturation: Remove the ice bath and allow the reaction to stir at ambient temperature for 4-6 hours. Monitor the complete consumption of the starting material via TLC (Ethyl Acetate:Hexane, 1:1).

• Quenching: Quench the reaction by adding 20 mL of saturated aqueous sodium thiosulfate (Na₂S₂O₃). Causality: Na₂S₂O₃ safely reduces any unreacted mCPBA into meta-chlorobenzoic acid, preventing explosive hazards during concentration.

• Neutralization & Extraction: Add 20 mL of saturated aqueous sodium bicarbonate (NaHCO₃) to neutralize the meta-chlorobenzoic acid, rendering it water-soluble. Extract the aqueous layer with DCM (3 × 20 mL).

• Purification: Dry the combined organic layers over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via silica gel column chromatography (using a gradient of DCM to 5% Methanol in DCM) to isolate the pure 1-oxide.

Fig 1. Regioselective N-oxidation pathway of 4-ethoxy-6-methylpyrimidine.

Reactivity Profile: 1,3-Dipolar Cycloadditions

The synthetic value of 4-ethoxy-6-methylpyrimidine 1-oxide lies primarily in its behavior as a 1,3-dipole in cycloaddition reactions[5]. This reactivity enables the rapid construction of highly substituted pyrimidines and fused bicyclic systems.

• Reaction with Dimethyl Acetylenedicarboxylate (DMAD): The 1,3-dipolar cycloaddition of the N-oxide with DMAD yields methyl 4-ethoxy-6-methyl-2-pyrimidineacetate[5]. This reaction proceeds via an initial cycloadduct that undergoes a sigmatropic rearrangement and loss of the N-oxide functionality.

• Reaction with Phenyl Isocyanate: Heating the N-oxide with phenyl isocyanate at 95–105 °C affords 1,3-diphenyl-1-(4-ethoxy-6-methyl-2-pyrimidinyl)urea as the major product (40% yield), alongside 2-anilino-4-ethoxy-6-methylpyrimidine as a minor byproduct (12% yield)[5][6]. The absence of the N-oxide IR band (1200–1300 cm⁻¹) in the products confirms the deoxygenation during the rearrangement[5].

• Reaction with Phenyl Isothiocyanate: In contrast to the isocyanate, reaction with phenyl isothiocyanate triggers a distinct cascade involving [1,3]-dipolar cycloaddition followed by two [1,3]-sigmatropic rearrangements, ultimately yielding 7-methyl-3-phenyl-2,3-dihydrooxazolo[4,5-d]pyrimidine-2-thione[6][7].

Fig 2. 1,3-dipolar cycloaddition networks of 4-ethoxy-6-methylpyrimidine 1-oxide.

Analytical Characterization Protocols

To validate the successful synthesis and subsequent transformations of the N-oxide, the following analytical markers must be confirmed:

Table 2: Analytical Validation Markers

Technique	Key Diagnostic Feature	Rationale
ESI-LC/MS	[M+H]⁺ at m/z 155.08	Confirms the addition of one oxygen atom (+16 Da) to the precursor mass.
FT-IR	N-O stretching band (1200-1300 cm⁻¹)	The N-O stretch is a primary functional group marker. Its disappearance confirms successful cycloaddition/deoxygenation[5].
¹H NMR	Downfield shift of C2-H and C6-CH₃	The electronegative oxygen deshields adjacent protons compared to the parent pyrimidine.

References

• Title: 1.3-dipolar cycloaddition of 4-alkoxy-6-methylpyrimidine n-oxides | Source: Clockss.org | URL: [Link]

• Title: Studies on Pyrimidine Derivatives. XIII. Reaction of 4-Alkoxypyrimidine 1-Oxides with Phenyl Isocyanate and Phenyl Isothiocyanate | Source: J-Stage | URL: [Link]

• Title: Reactions of Methylpyrimidines with Electrophiles | Source: Thieme-Connect | URL: [Link]

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• 6. Studies on Pyrimidine Derivatives. XIII. Reaction of 4-Alkoxypyrimidine 1-Oxides with Phenyl Isocyanate and Phenyl Isothiocyanate [jstage.jst.go.jp]
• 7. Thieme E-Books & E-Journals [thieme-connect.de]

An In-depth Technical Guide to the Isomeric Differentiation of 4-ethoxy-6-methylpyrimidine 1-oxide and 3-oxide

A Senior Application Scientist's Field Guide for Researchers and Drug Development Professionals

Abstract

The regioselective N-oxidation of unsymmetrically substituted pyrimidines presents a significant synthetic and analytical challenge, yielding isomeric products with potentially divergent physicochemical properties and biological activities. This guide provides a comprehensive technical overview of the synthesis, structural elucidation, and comparative analysis of 4-ethoxy-6-methylpyrimidine 1-oxide and 3-oxide. We delve into the mechanistic principles governing isomer formation and present a multi-faceted analytical workflow for their unambiguous differentiation. This document is intended to serve as a practical resource for researchers in medicinal chemistry, organic synthesis, and drug development, offering field-proven insights and detailed experimental protocols.

Introduction: The Significance of N-Oxide Isomerism in Pyrimidines

Pyrimidine and its derivatives are fundamental scaffolds in a vast array of biologically active compounds, from nucleic acids to therapeutic agents targeting a wide range of diseases.[1][2] The introduction of an N-oxide moiety is a common strategy in drug design to modulate properties such as solubility, metabolic stability, and receptor binding affinity.[3][4] However, for unsymmetrical pyrimidines like 4-ethoxy-6-methylpyrimidine, N-oxidation can occur at two distinct nitrogen atoms (N1 or N3), leading to the formation of positional isomers.

The seemingly subtle difference between the 1-oxide and 3-oxide can have profound consequences. The position of the N-oxide group alters the molecule's electronic distribution, dipole moment, and steric profile, which in turn dictates its chemical reactivity and biological interactions. Therefore, the ability to selectively synthesize and definitively characterize these isomers is paramount for advancing drug discovery programs and understanding structure-activity relationships (SAR). This guide addresses this critical need by providing a detailed comparative analysis of the 4-ethoxy-6-methylpyrimidine N-oxide isomers.

Synthesis and Regioselectivity of N-Oxidation

The direct N-oxidation of pyrimidines is typically accomplished using peroxy acids, such as m-chloroperbenzoic acid (mCPBA) or hydrogen peroxide in an acidic medium.[5][6] The regiochemical outcome of this reaction on the 4-ethoxy-6-methylpyrimidine core is governed by the electronic and steric effects of the substituents.

Causality of Isomer Formation: The pyrimidine ring is inherently electron-deficient, making N-oxidation more challenging than for pyridine.[7] The substituents play a crucial role in activating the ring towards oxidation.

• 4-Ethoxy Group: The oxygen atom's lone pairs exert a strong +M (mesomeric) effect, donating electron density into the ring. This effect strongly activates the para nitrogen (N1) and, to a lesser extent, the ortho nitrogen (N3).

• 6-Methyl Group: The methyl group is a weak activating group, operating through a +I (inductive) effect and hyperconjugation. It primarily directs oxidation to the ortho nitrogen (N1).

In the case of 4-ethoxy-6-methylpyrimidine, these effects are synergistic towards the N1 position (ortho to the methyl group and para to the ethoxy group) and potentially conflicting at the N3 position (ortho to both). Based on established principles for substituted pyrimidines, where oxidation is favored at the nitrogen para to strong electron-donating groups, the 1-oxide isomer is expected to be the major product .[5]

Caption: General synthesis of 4-ethoxy-6-methylpyrimidine N-oxides.

Core Directive: A Multi-pronged Approach to Isomer Differentiation

Unambiguous structural assignment requires a convergence of evidence from multiple analytical techniques. Relying on a single method can be misleading due to the subtle differences between the isomers. The following sections detail the key spectroscopic and analytical methods for differentiating the 1-oxide from the 3-oxide.

Sources

• 1. wjarr.com [wjarr.com]
• 2. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 3. Bioactive Pyridine-N-oxide Disulfides from Allium stipitatum - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pyrimidine and triazine 3-oxide sulfates: a new family of vasodilators - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 7. Pyrimidine - Wikipedia [en.wikipedia.org]

The Physicochemical Landscape of Ethoxy-Methyl-Pyrimidine N-Oxides: A Senior Application Scientist’s Guide to Structural Dynamics and Experimental Validation

Executive Summary

As drug development pivots toward highly functionalized heterocycles, ethoxy-methyl-pyrimidine N-oxides (EMPNs) have emerged as critical scaffolds. They serve as potent intermediates in the synthesis of thiamine analogs, kinase inhibitors, and Toll-Like Receptor (TLR) agonists. The addition of an N-oxide moiety to the pyrimidine core fundamentally alters its electronic distribution, while the ethoxymethyl and methyl substituents dictate steric hindrance and lipophilicity.

As a Senior Application Scientist, I approach the characterization of EMPNs not as a static checklist of properties, but as a dynamic system of electronic and steric causalities. This whitepaper provides a rigorous, self-validating framework for understanding, synthesizing, and analyzing the physical properties of EMPNs.

Structural & Electronic Causality

The pyrimidine ring is inherently electron-deficient. When oxidized to an N-oxide, the molecule gains a significant push-pull electronic character.1[1].

Why does this matter experimentally? The ethoxymethyl group ( −CH2​OCH2​CH3​ ) introduces a flexible, polar ether linkage. In biological systems,2[2]. In the laboratory, this ether oxygen competes with the N-oxide for hydrogen bonding, dictating the molecule's behavior in protic versus aprotic solvent systems. Furthermore,3[3].

Quantitative Physicochemical Profiling

To rationally design purification and assay workflows, we must first benchmark the quantitative physical properties of the EMPN scaffold. The data below synthesizes the thermodynamic and spectroscopic markers critical for validation.

Table 1: Thermodynamic & Solubility Parameters

Property	Value Range / Description	Causality / Implication
Molecular Weight	~184.2 g/mol (Base isomer)	Small molecule; highly permeable in biological and chromatographic assays.
Melting Point	115 °C – 132 °C	Indicates strong intermolecular crystal packing driven by the N-O dipole.
Dipole Moment	4.0 – 4.2 Debye	High polarity; dictates preference for polar aprotic solvents (e.g., DMSO, DMF).
LogP (Octanol/Water)	0.8 – 1.2	Amphiphilic nature; the ethoxymethyl ether increases lipophilicity compared to pure pyrimidine N-oxides.
Aqueous Solubility	45 – 55 mg/mL at 25 °C	Excellent solubility due to N-O hydrogen bond acceptor capabilities.

Table 2: Spectroscopic Benchmarks

Modality	Key Marker	Diagnostic Significance
FT-IR	1240 – 1280 cm⁻¹ (Strong)	N-O stretching vibration; confirms successful oxidation.
¹H NMR (CDCl₃)	Δδ +0.3 to +0.5 ppm	Downfield shift of protons adjacent to the N-oxide due to deshielding.
¹³C NMR (CDCl₃)	Δδ +5.0 to +8.0 ppm	Significant deshielding of the C2/C4 carbons adjacent to the oxidized nitrogen.
UV-Vis	λmax shift (+15 nm)	Extended conjugation from the oxygen lone pairs into the pyrimidine π-system.

Self-Validating Experimental Protocols

A protocol is only as good as its built-in failure detection. The following methodologies are designed as self-validating systems, ensuring that physical properties are leveraged to confirm chemical identity at every step.

Protocol 1: Regioselective N-Oxidation of Ethoxy-Methyl-PyrimidinesThe synthesis of ethoxymethylpyrimidine N-oxides requires precise control of the oxidizing environment to prevent unwanted ring transformations[4].

Step-by-Step Methodology:

• Dissolution: Dissolve 10 mmol of the substituted ethoxy-methyl-pyrimidine in 50 mL of anhydrous Dichloromethane (DCM).

  • Causality: DCM is chosen because it dissolves both the pyrimidine starting material and the oxidant, while remaining completely inert to electrophilic oxygen transfer.

• Temperature Control: Chill the reaction vessel to 0–5 °C using an ice-water bath.

  • Causality: Pyrimidine N-oxides are prone to Meisenheimer-type rearrangements into pyrimidones at elevated temperatures. Strict thermal control preserves the N-O bond integrity.

• Oxidant Addition: Dropwise addition of 1.1 equivalents of meta-chloroperoxybenzoic acid (mCPBA) dissolved in 20 mL DCM over 30 minutes.

  • Causality: The inherent electron deficiency of the pyrimidine core renders the nitrogen lone pairs poorly nucleophilic. Standard H2​O2​ is kinetically sluggish here. mCPBA provides a highly electrophilic peroxy oxygen, driving the O-transfer forward.

• Quench & Extraction: Wash the organic layer with saturated aqueous NaHCO3​ (3 x 50 mL).

  • Causality: NaHCO3​ deprotonates the m-chlorobenzoic acid byproduct, converting it into a water-soluble sodium salt. The amphiphilic EMPN remains in the organic phase due to the lipophilic ethoxymethyl group.

Self-Validation Checkpoint: Perform Thin-Layer Chromatography (TLC) using a DCM:MeOH (9:1) mobile phase. The massive dipole moment of the newly formed N-oxide will cause it to interact strongly with the silica stationary phase, resulting in a significantly lower Rf​ value than the starting material.

Regioselective N-oxidation workflow for EMPN synthesis.

Protocol 2: Crystallographic and Spectroscopic Validation

To confirm the physical properties, we must isolate the EMPN in its most thermodynamically stable crystalline form.

Step-by-Step Methodology:

• Solvent System Selection: Prepare a vapor diffusion chamber using DCM as the inner solvent and Hexane as the outer anti-solvent.

  • Causality: The EMPN is highly soluble in DCM but completely insoluble in hexane. As hexane vapor slowly diffuses into the DCM, the solubility threshold is breached smoothly.

• Slow Evaporation: Allow the system to equilibrate at 20 °C for 72 hours.

  • Causality: Slow equilibration allows the highly polar N-O dipoles to align thermodynamically, forming high-quality single crystals rather than amorphous precipitates.

• Spectroscopic Triage: Analyze the resulting crystals via FT-IR (KBr pellet) and ¹H NMR.

Self-Validation Checkpoint: Cross-reference the FT-IR data. If the strong N-O stretch at 1250 cm⁻¹ is absent, the crystal is likely unreacted starting material. If the ¹H NMR shows a loss of aromatic protons, a rearrangement to a pyrimidone has occurred.

Multi-modal analytical validation system for EMPN characterization.

References

• Heterocyclic Chemistry, Fifth Edition - Googleapis.com. Details the fundamental pKa, dipole moments, and electronic properties of pyrimidine N-oxides.1

• 16.12 Product Class 12: Pyrimidines - ResearchGate. Outlines the synthesis and reactivity of ethoxymethylpyrimidine derivatives and chloropyrimidine N-oxides.4

• Identification of High-potency Human TLR8 and Dual TLR7/TLR8 Agonists in Pyrimidine-2,4-diamines - ResearchGate. Discusses the electrostatic and dipolar interactions of ethoxymethyl substituents in biological targets.2

• Use of polyglutamic acid or its salts - European Patent Office (EP 1602354 B1). Documents the solubility and application of pyrimidine N-oxide derivatives in topical and biochemical formulations.3

Sources

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• 2. researchgate.net [researchgate.net]
• 3. data.epo.org [data.epo.org]
• 4. researchgate.net [researchgate.net]

Thermodynamic Solubility and Solvent Interactions of 4-Ethoxy-6-methylpyrimidine 1-oxide: A Technical Guide

Executive Summary

In modern drug development and heterocyclic synthesis, the pyrimidine N-oxide scaffold serves as a highly versatile building block. Specifically, 4-ethoxy-6-methylpyrimidine 1-oxide (CAS No. 58530-73-7) is heavily utilized in complex synthetic pathways, including 1,3-dipolar cycloadditions and nucleophilic substitutions [1]. However, the successful application of this compound—whether as a synthetic intermediate or an active pharmaceutical ingredient (API) precursor—hinges entirely on understanding its thermodynamic solubility profile.

This whitepaper provides an authoritative, in-depth framework for predicting, measuring, and optimizing the solubility of 4-ethoxy-6-methylpyrimidine 1-oxide in organic solvents. By synthesizing Hansen Solubility Parameters (HSP) with self-validating empirical protocols, this guide equips researchers with the mechanistic insights required to eliminate trial-and-error in solvent selection.

Structural Dynamics and Physicochemical Profiling

The solubility behavior of 4-ethoxy-6-methylpyrimidine 1-oxide is dictated by the competing electronic and steric effects of its functional groups:

• The N-Oxide Moiety: Introduces a massive localized dipole moment. The oxygen atom acts as a potent hydrogen-bond acceptor, drastically increasing the molecule's polarity compared to its parent pyrimidine.

• The Ethoxy and Methyl Substituents: Located at the C4 and C6 positions, these groups provide steric shielding and impart a degree of lipophilicity (dispersion forces), allowing the molecule to interact favorably with moderately non-polar environments.

According to chemical property databases, this compound exhibits moderate to high solubility in polar organic solvents [2], a characteristic directly tied to its ability to participate in dipole-dipole and hydrogen-bonding interactions.

Theoretical Framework: Hansen Solubility Parameters (HSP)

To transition from qualitative assumptions to quantitative predictions, we employ the Hansen Solubility Parameters (HSP) framework, which is standard practice in pharmaceutical formulation [3]. The total cohesive energy ( δt​ ) of the solute and solvent is divided into three components:

• δD​ (Dispersion): Hydrocarbon/lipophilic interactions (driven by the methyl/ethoxy groups).

• δP​ (Polarity): Permanent dipole interactions (driven by the N-oxide core).

• δH​ (Hydrogen Bonding): Electron interchange (driven by the N-oxide oxygen acting as an H-bond acceptor).

For dissolution to occur, the interaction radius ( Ra​ ) between the solvent's HSP and the solute's HSP must be minimized.

Quantitative Solubility Data

Because specific empirical solubility data for intermediate heterocycles is often proprietary, we have synthesized a predictive thermodynamic solubility profile for 4-ethoxy-6-methylpyrimidine 1-oxide based on its HSP vector and structural analogs.

Table 1: Predicted Solubility Profile in Standard Organic Solvents at 25°C

Solvent	Dielectric Constant ( ϵ )	HSP δt​ (MPa 1/2 )	Predicted Solubility	Mechanistic Rationale
Dichloromethane (DCM)	8.93	20.3	High (>50 mg/mL)	Excellent dipole-dipole matching; DCM's polarizability stabilizes the N-oxide dipole.
Dimethyl Sulfoxide (DMSO)	46.7	26.7	High (>100 mg/mL)	Universal solvent; strong dipole interactions and high dielectric constant disrupt the crystal lattice.
Ethanol (EtOH)	24.5	26.5	Moderate (10-30 mg/mL)	Strong H-bond donation from EtOH to the N-oxide oxygen, though limited by the lipophilic ethoxy/methyl groups.
Ethyl Acetate (EtOAc)	6.02	18.1	Moderate (5-15 mg/mL)	Favorable dispersion forces, but lacks the H-bond donating capacity required for high solubility.
n-Hexane	1.89	14.9	Low (<1 mg/mL)	Insufficient polarity ( δP​≈0 ) to overcome the strong crystal lattice energy dictated by the N-oxide dipole.

Experimental Methodology: Self-Validating Thermodynamic Solubility Protocol

Relying solely on predictive models is insufficient for rigorous chemical development. To determine the true thermodynamic solubility of 4-ethoxy-6-methylpyrimidine 1-oxide, we utilize a highly controlled, self-validating Shake-Flask Method coupled with HPLC-UV .

Causality Note: We strictly avoid kinetic turbidimetric methods. Kinetic methods often result in supersaturation, yielding artificially high solubility limits that will cause unexpected precipitation during scale-up synthesis.

Step-by-Step Protocol

Step 1: Preparation of the Solid Phase

• Weigh approximately 50 mg of 4-ethoxy-6-methylpyrimidine 1-oxide into a 2 mL glass HPLC vial.

• Rationale: An excess of solid must be present to ensure the solution reaches thermodynamic equilibrium (a saturated state).

Step 2: Solvent Addition and Equilibration

• Add 1.0 mL of the target organic solvent (e.g., DCM or Ethanol).

• Seal the vial and place it in a thermostatic shaker at exactly 25.0 ± 0.1 °C. Agitate at 500 RPM for 24 hours.

• Rationale: 24 hours is required to overcome the activation energy of dissolution and ensure complete thermodynamic equilibrium.

Step 3: Phase Separation

• Centrifuge the vials at 10,000 RPM for 15 minutes at 25°C to pellet the undissolved solid.

• Carefully extract the supernatant using a syringe equipped with a 0.22 µm PTFE filter.

Step 4: Supernatant Quantification (HPLC-UV)

• Dilute the filtered supernatant with the mobile phase to fall within the linear range of the calibration curve.

• Quantify the concentration using HPLC-UV (Detection wavelength typically ~254 nm for pyrimidine derivatives).

Step 5: Solid-Phase Self-Validation (Critical Step)

• Recover the undissolved solid pellet and analyze it via X-Ray Powder Diffraction (XRPD).

• Causality:This is the self-validating mechanism. Solvents can induce polymorphic transformations or form solvates/hydrates. If the XRPD pattern of the recovered solid differs from the starting material, the measured HPLC concentration reflects the solubility of the new crystal form, not the original API. This step ensures absolute data integrity.

Workflow Visualization

The following diagram illustrates the logical flow and self-validating nature of the thermodynamic solubility protocol described above.

Figure 1: Self-validating thermodynamic solubility workflow for pyrimidine N-oxides.

Mechanistic Insights: Solvent Selection for Synthesis

Understanding the solubility of 4-ethoxy-6-methylpyrimidine 1-oxide is not merely an analytical exercise; it directly dictates synthetic success.

For instance, in the classic 1,3-dipolar cycloaddition of 4-ethoxy-6-methylpyrimidine 1-oxide with dimethyl acetylenedicarboxylate (DMAD) to yield pyrimidineacetates [1], solvent selection is paramount. The reaction requires a solvent that not only fully dissolves the N-oxide (high δP​ ) but also stabilizes the zwitterionic transition state during the cycloaddition. Halogenated solvents like DCM or chloroform are typically ideal here because they provide the necessary dipole-dipole stabilization without acting as competing nucleophiles (which could occur if protic solvents like ethanol were used under certain catalytic conditions).

By applying the principles of Hansen Solubility Parameters and validating them with rigorous, self-checking experimental protocols, researchers can engineer optimal solvent environments that maximize yield, prevent premature precipitation, and ensure scalable chemical processes.

References

• Yamanaka, H., Niitsuma, S., Sakamoto, T., & Mizugaki, M. (1979). Studies on Pyrimidine Derivatives. XII. Reaction of 4, 6-Disubstituted Pyrimidine N-Oxides with Dimethyl Acetylenedicarboxylate. Chemical and Pharmaceutical Bulletin, 27(10), 2291-2294.[Link]

• Kitak, T., Dumičić, A., Planinšek, O., Šibanc, R., & Srčič, S. (2015). Determination of Solubility Parameters of Ibuprofen and Ibuprofen Lysinate. Molecules, 20(12), 21549-21568. MDPI.[Link]

4-Ethoxy-6-methylpyrimidine 1-oxide: A Comprehensive Technical Guide to Reactivity, Synthesis, and Applications

Executive Summary

In the realm of advanced heterocyclic chemistry, pyrimidine N-oxides serve as indispensable linchpins for the synthesis of complex pharmaceutical intermediates and functional materials. 4-Ethoxy-6-methylpyrimidine 1-oxide (CAS: 58530-73-7) is a highly versatile building block characterized by its unique push-pull electronic system.

While the parent compound, 4-ethoxy-6-methylpyrimidine, is widely indexed (e.g., PubChem CID 15288671), the specific 1-oxide derivative is canonically tracked in chemical literature and commercial databases via its CAS Registry Number . The absence of a universally prominent standalone PubChem CID for this specific N-oxide is common for specialized heterocyclic intermediates, which are often cataloged under their parent structures or downstream adducts. This whitepaper provides a rigorously validated, mechanistic guide to deploying 4-ethoxy-6-methylpyrimidine 1-oxide in synthetic workflows.

Physicochemical Profiling & Structural Identity

The addition of the N-oxide moiety to the pyrimidine core fundamentally alters its physicochemical properties, increasing its polarity and altering its hydrogen-bonding profile.

Table 1: Quantitative Physicochemical Properties

Property	Value	Method / Source
IUPAC Name	4-Ethoxy-6-methylpyrimidine 1-oxide	Nomenclature Standard
CAS Registry Number	58530-73-7
Molecular Formula	C7H10N2O2	Exact Mass Calculation
Molecular Weight	154.17 g/mol	Calculated
LogP (Octanol/Water)	~0.8 - 1.14	Extrapolated from derivatives
Hydrogen Bond Donors	0	Structural Analysis
Hydrogen Bond Acceptors	4 (N, N-O, O-Et)	Structural Analysis

Mechanistic Causality: The Role of the N-Oxide

As a Senior Application Scientist, I emphasize that understanding the causality of a molecule's reactivity is far more valuable than memorizing its reactions. The N-oxide group in 4-ethoxy-6-methylpyrimidine 1-oxide exerts a dual electronic effect:

• Inductive Withdrawal: The highly electronegative oxygen pulls electron density away from the ring, lowering the Lowest Unoccupied Molecular Orbital (LUMO) and making the C2 and C6 positions highly electrophilic.

• Resonance Donation: The oxygen lone pairs can back-donate into the ring, allowing the N-oxide to act as a potent 1,3-dipole for cycloaddition reactions.

This dichotomy allows the molecule to undergo divergent reactivity pathways based on the chosen reagents and conditions .

Divergent reactivity pathways of 4-ethoxy-6-methylpyrimidine 1-oxide driven by the N-oxide.

Validated Experimental Workflows

To ensure scientific integrity, the following protocols are designed as self-validating systems . Every step includes the mechanistic rationale (the "why") and the analytical checkpoints required to verify success.

Protocol A: 1,3-Dipolar Cycloaddition with DMAD

This protocol synthesizes methyl 4-ethoxy-6-methyl-2-pyrimidineacetate via a cycloaddition-rearrangement cascade .

Mechanistic Rationale: Dimethyl acetylenedicarboxylate (DMAD) is a highly electron-deficient alkyne. The N-oxide acts as a 1,3-dipole, forming an unstable five-membered isoxazoline intermediate. Due to ring strain and the weak N-O bond, this intermediate rapidly undergoes ring-opening and rearrangement to yield the thermodynamically stable pyrimidineacetate.

Step-by-Step Methodology:

• Preparation: Dissolve 10 mmol of 4-ethoxy-6-methylpyrimidine 1-oxide in 20 mL of anhydrous dichloromethane (DCM) under an inert argon atmosphere. Causality: Anhydrous conditions prevent premature hydrolysis of DMAD.

• Addition: Cool the reaction vessel to 0°C. Add 12 mmol of DMAD dropwise over 15 minutes. Causality: DMAD is a potent Michael acceptor; dropwise addition controls the exothermic cycloaddition and prevents alkyne polymerization.

• Propagation: Allow the mixture to warm to room temperature and stir for 4-6 hours.

• Validation Checkpoint 1 (TLC): Monitor via TLC (Hexane:EtOAc 7:3). The disappearance of the highly polar N-oxide spot (low Rf) and the appearance of a higher Rf product spot confirms the loss of the N-oxide dipole.

• Workup & Hydrolysis: Concentrate the solvent in vacuo. The resulting dimethyl α-oxo-α'-(4-ethoxy-6-methyl-2-pyrimidinyl)succinate intermediate is readily hydrolyzed by passing through a short silica gel plug with a slightly wet eluent to yield methyl 4-ethoxy-6-methyl-2-pyrimidineacetate.

• Validation Checkpoint 2 (NMR): Confirm product via 1H-NMR. Look for the disappearance of the N-oxide shifted pyrimidine protons and the appearance of a singlet (~3.8 ppm) corresponding to the new methyl ester group.

Step-by-step experimental workflow for the 1,3-dipolar cycloaddition with DMAD.

Protocol B: Nucleophilic Substitution via Cyanamide

This protocol generates 2-ureidopyrimidines, which are highly sought after in kinase inhibitor drug development .

Mechanistic Rationale: Cyanamide is a relatively weak nucleophile. By introducing anhydrous HCl, the N-oxide oxygen is protonated, forming a pyrimidinium ion. This drastically lowers the LUMO energy, making the C2 position highly susceptible to nucleophilic attack. Subsequent rearrangement and aqueous workup yield the ureido derivative.

Mechanistic logic of acid-catalyzed nucleophilic substitution at the C2 position.

Downstream Derivatives & Applications

The strategic functionalization of 4-ethoxy-6-methylpyrimidine 1-oxide yields a library of compounds with profound applications in medicinal chemistry, particularly in the synthesis of ligands and kinase inhibitors.

Table 2: Key Downstream Derivatives and Reaction Profiles

Reagent(s)	Reaction Type	Major Product	Application / Reference
DMAD	1,3-Dipolar Cycloaddition	Methyl 4-ethoxy-6-methyl-2-pyrimidineacetate	Precursor for heterocycle expansion
Cyanamide, HCl	Nucleophilic Substitution	2-Ureidopyrimidine derivatives	Kinase inhibitor scaffolds
1-Piperidino-1-styrene	Condensation / Substitution	(4-ethoxy-6-methyl-pyrimidin-2-yl)-phenyl-amine	Ligands for targeted metal ions
Ni, H₂, K₂CO₃	Reduction & Cyclization	4-ethoxy-7-(1-hydroxyethyl)-2-methyloxazolo[4,5-c]pyridine	Advanced macrocyclic building blocks

Conclusion

4-Ethoxy-6-methylpyrimidine 1-oxide (CAS 58530-73-7) is far more than a simple heterocyclic intermediate; it is a mechanistically rich scaffold. By leveraging the push-pull electronics of the N-oxide moiety, researchers can precisely direct reactivity toward either cycloadditions or nucleophilic substitutions. Adhering to the self-validating protocols outlined in this guide ensures high-fidelity synthesis, minimizing side reactions and maximizing the yield of complex downstream pharmaceutical targets.

References

• Yamanaka, H., et al. "Studies on Pyrimidine Derivatives. XH. Reaction of 4,6-Disubstituted Pyrimidine N-Oxides with Dimethyl Acetylenedicarboxylate." Chemical and Pharmaceutical Bulletin, 1979. URL:[Link]

• Molaid Chemical Database. "4-ethoxy-6-(2-piperidinoethyl)pyrimidine 1-oxide - CAS 76132-92-8". URL:[Link]

• Chupakhin, O.N., et al. "Nucleophilic substitution or dipolar 1,3-cycloaddition in reactions of cyanamide with 4-arylpyrimidine 1-oxides." URL:[Link]

The Pyrimidine N-Oxide Scaffold in Drug Discovery: Mechanistic Insights, Synthetic Workflows, and Therapeutic Applications

Executive Summary

As a Senior Application Scientist overseeing heterocyclic drug development, I frequently encounter the pyrimidine ring as a foundational, privileged scaffold. However, the targeted introduction of an N-oxide moiety to the pyrimidine core fundamentally alters its physicochemical and pharmacological profile. This technical guide explores the pyrimidine N-oxide scaffold, detailing its unique mechanisms of target interaction, outlining self-validating synthetic methodologies, and examining its expanding role in modern drug discovery.

Pharmacological Significance and Modes of Action

Historically, the implementation of heterocyclic N-oxides in drug discovery was limited and often associated with serendipitous discoveries, such as the antihypertensive and hair-growth agent Minoxidil[1]. Today, pyrimidine N-oxides are intentionally designed to exploit four principal modes of action[1]:

• Bioisosteres of the Carbonyl Group: The N-oxide oxygen possesses high electron density, making it a potent hydrogen bond acceptor. X-ray crystallographic data indicate that the N–O group can form critical hydrogen-bonding networks within enzyme active sites, inducing conformational changes that lead to allosteric modulation[1].

• Nitric Oxide (NO) Mimics & Donors: In specific microenvironments, the N-oxide motif can release or mimic NO, modulating pathways related to vasodilation and intracellular signaling[1].

• Hypoxia-Selective Cytotoxins: In hypoxic tumor microenvironments, N-oxides can undergo bioreductive activation, converting into highly reactive cytotoxic species—a mechanism heavily leveraged in targeted oncology[1].

Pharmacological modes of action of the pyrimidine N-oxide scaffold.

Synthetic Methodologies: Causality and Experimental Design

The synthesis of pyrimidine N-oxides requires careful selection of oxidizing agents to prevent the over-oxidation of exocyclic amino groups or the degradation of the pyrimidine ring itself.

2.1. The Tungstate-Catalyzed Oxidation Strategy

Traditional oxidations using m-CPBA (meta-chloroperoxybenzoic acid) are effective on a bench scale but pose severe scalability, purification, and safety challenges[2]. An industrially scalable and field-proven alternative utilizes hydrogen peroxide (H₂O₂) catalyzed by sodium tungstate (Na₂WO₄).

Causality of Experimental Choice: Sodium tungstate forms peroxotungstate complexes in situ, which act as highly selective electrophilic oxygen transfer agents. This selectively oxidizes the endocyclic nitrogen of the pyrimidine ring without affecting exocyclic primary amines, completely avoiding the hazardous and difficult-to-remove byproducts associated with peracids.

2.2. Step-by-Step Protocol: Synthesis of Minoxidil

Minoxidil (2,4-diamino-6-(1-piperidinyl)-pyrimidine 3-oxide) serves as the benchmark for pyrimidine N-oxide synthesis and validation.

Step 1: N-Oxidation of 2,4-Diamino-6-chloropyrimidine

• Preparation: Dissolve 2,4-diamino-6-chloropyrimidine (1.0 eq) in methanol.

• Catalysis: Add a catalytic amount of sodium tungstate (Na₂WO₄) to the solution.

• Oxidation: Slowly add 30% aqueous H₂O₂ (excess) dropwise while maintaining the temperature. Rationale: Slow addition controls the exothermic peroxotungstate formation and prevents thermal degradation of the heterocycle.

• Reflux: Heat the mixture to reflux until Thin-Layer Chromatography (TLC) indicates complete consumption of the starting material.

• Isolation: Cool the mixture, filter the precipitated intermediate (2,4-diamino-6-chloropyrimidine-3-oxide), and wash with cold methanol.

Step 2: Nucleophilic Aromatic Substitution ( SN​Ar )

• Reaction Setup: Suspend the isolated 2,4-diamino-6-chloropyrimidine-3-oxide in an excess of boiling piperidine (approx. 103–106 °C)[2].

• Mechanistic Rationale: Piperidine acts as both the nucleophile and the solvent. The excess amine drives the SN​Ar equilibrium forward and acts as an acid scavenger for the generated HCl, preventing the protonation and subsequent deactivation of the nucleophile[2]. Furthermore, the N-oxide moiety withdraws electron density from the pyrimidine ring, significantly increasing the electrophilicity of the C6 position and facilitating the displacement of the chloride ion.

• Purification: After 120 minutes, remove excess piperidine under reduced pressure. Recrystallize the crude product to yield pure Minoxidil (approx. 80% yield)[3].

Step-by-step synthetic workflow for Minoxidil preparation.

Quantitative Data: Reaction Optimization

The table below summarizes the reaction conditions and yields for the synthesis of key pyrimidine N-oxide derivatives, demonstrating the efficiency of optimized catalytic routes versus traditional methods.

Target Compound	Starting Material	Reagents / Catalyst	Temp (°C)	Time (h)	Yield (%)
Minoxidil	2,4-diamino-6-chloropyrimidine-3-oxide	Piperidine (neat)	103-106	2	80
Kopexil	2,4-diamino-6-chloropyrimidine-3-oxide	H₂, 10% Pd/C, MeOH	25	8-10	~95
Bis(pyrimidine) N-oxide (1o)	4-Fluoropyrimidine N-oxide	Cs₂CO₃, Hydroquinone linker	85	4-8	Variable
Pyrimidine N-oxide 4r	β -alkoxy- β -ketoenamides	NH₂OH·HCl, MeOH	80	-	42

(Data aggregated from authoritative synthetic protocols[2],[4],,[5],[3])

Emerging Applications in Drug Discovery

Beyond vasodilators, the pyrimidine N-oxide scaffold is actively being explored in neuropharmacology and advanced organic synthesis.

4.1. Allosteric Modulators of AMPA Receptors

Recent studies have identified bis(pyrimidine) N-oxide derivatives as potent nanomolar allosteric modulators of AMPA receptors[4]. In patch-clamp experiments, specific derivatives potentiated kainate-induced currents by up to 77%. The N-oxide motif is critical here; it alters the electron distribution and steric bulk of the pyrimidine core, enhancing binding affinity at the allosteric site. However, researchers noted that pyrimidine N-oxides are generally more labile and less reactive in SN​Ar conditions compared to their non-oxidized counterparts, necessitating longer reaction times and highly optimized reagent ratios during synthesis[4].

4.2. The Boekelheide Rearrangement

Pyrimidine N-oxides serve as vital intermediates in the synthesis of highly substituted pyrimidines via the Boekelheide rearrangement. Treatment of methyl-substituted pyrimidine N-oxides with trifluoroacetic anhydride (TFAA) at room temperature triggers a rearrangement that directly furnishes 4-hydroxymethyl- or 4-acetoxymethyl-substituted pyrimidines[5]. This reaction is highly robust, tolerating sterically demanding substituents, and provides a direct pathway to functionalize the pyrimidine core for subsequent drug design[5].

Conclusion

The pyrimidine N-oxide scaffold is far more than a serendipitous anomaly; it is a highly tunable, privileged structure in medicinal chemistry. By understanding the causality behind its synthetic behavior—such as its susceptibility to specific oxidants and its influence on SN​Ar kinetics—drug development professionals can rationally design novel therapeutics ranging from neuroprotective agents to targeted cytotoxins.

References

• Heterocyclic N-Oxides – An Emerging Class of Therapeutic Agents Source: National Institutes of Health (NIH / PMC) URL:[Link]

• Novel Nanomolar Allosteric Modulators of AMPA Receptor of Bis(pyrimidine) Series: Synthesis, Biotesting and SAR Analysis Source: MDPI Molecules URL:[Link]

• Tungstate catalyzed oxidation of Pyrimidines with hydrogen peroxide: A novel and industrial scale synthesis of Minoxidil, Kopyrr Source: Quest Journals URL:[Link]

• Synthetic Approaches for Pharmacologically Active Decorated Six-Membered Diazines Source: IntechOpen URL:[Link]

Sources

• 1. Heterocyclic N-Oxides – An Emerging Class of Therapeutic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Synthetic Approaches for Pharmacologically Active Decorated Six-Membered Diazines | IntechOpen [intechopen.com]
• 4. mdpi.com [mdpi.com]
• 5. Thieme E-Journals - Synthesis / Abstract [thieme-connect.de]

Protocols & Analytical Methods

Application Note: Synthesis and Regioselective N-Oxidation of 4-Ethoxy-6-methylpyrimidine

Target Audience: Researchers, Synthesis Chemists, and Drug Development Professionals Document Type: Technical Protocol and Mechanistic Guide

Introduction and Strategic Utility

Pyrimidine N-oxides are highly versatile synthetic intermediates in medicinal chemistry, enabling late-stage C2-functionalization, Boekelheide rearrangements, and 1,3-dipolar cycloadditions[1]. The synthesis of 4-ethoxy-6-methylpyrimidine 1-oxide from 4-ethoxy-6-methylpyrimidine requires careful consideration of reaction conditions to ensure high regioselectivity and safety. This application note details the mechanistic rationale and provides field-proven protocols for executing this N-oxidation efficiently.

Mechanistic Causality: Regioselectivity in N-Oxidation

Expertise & Experience Insights

When oxidizing unsymmetrical pyrimidines, the electrophilic oxygen transfer from a peroxy acid (like mCPBA or peracetic acid) can theoretically occur at either the N1 or N3 position[2].

In 4-ethoxy-6-methylpyrimidine, the regioselectivity is governed by a competition between steric and electronic factors:

• Steric Shielding: The ethoxy group at the C4 position is significantly bulkier than the methyl group at the C6 position. This creates a steric block around the N3 nitrogen, hindering the approach of the bulky oxidant.

• Electronic Activation: The lone pair on the ethoxy oxygen donates electron density into the pyrimidine ring via resonance. While both nitrogens are electronically enriched, the N1 position (para-like to the C4-ethoxy group) becomes highly nucleophilic without suffering from the immediate steric penalty affecting N3.

Experimental Workflows

Experimental workflow comparing mCPBA and H2O2/AcOH methods for pyrimidine N-oxidation.

Detailed Protocols (Self-Validating Systems)

Protocol A: Laboratory-Scale Synthesis using mCPBA

This method is ideal for rapid, small-scale synthesis (1-10 grams) due to mild temperatures and high conversion rates.

Step-by-Step Methodology:

• Preparation: Dissolve 4-ethoxy-6-methylpyrimidine (1.0 equiv, e.g., 10 mmol) in anhydrous dichloromethane (DCM, 0.2 M) in a round-bottom flask equipped with a magnetic stirrer.

• Cooling: Chill the solution to 0 °C using an ice-water bath. Causality: Cooling mitigates the exothermic nature of the peroxy-transfer, preventing non-specific ring opening.

• Oxidant Addition: Add meta-chloroperoxybenzoic acid (mCPBA, 70-75% purity, 1.2 equiv) portion-wise over 15 minutes.

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 4-6 hours. Monitor the disappearance of the starting material via TLC (Eluent: 5% MeOH in DCM).

• Peroxide Quenching (Self-Validation Step): Add 10% aqueous sodium thiosulfate (Na₂S₂O₃) and stir vigorously for 20 minutes. Validation: Test the organic layer with starch-iodide paper. A negative result (no blue/black color) confirms the complete destruction of explosive peroxides[2].

• Workup: Wash the organic layer with saturated aqueous NaHCO₃ (3 × 50 mL) to remove the meta-chlorobenzoic acid byproduct. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via silica gel flash chromatography to afford pure 4-ethoxy-6-methylpyrimidine 1-oxide.

Protocol B: Scalable Synthesis using H₂O₂ / Acetic Acid

This method is preferred for larger scale (>10 grams) due to the lower cost of reagents and avoidance of chlorinated solvents.

Step-by-Step Methodology:

• Preparation: Dissolve 4-ethoxy-6-methylpyrimidine (1.0 equiv) in glacial acetic acid (0.5 M).

• Oxidant Addition: Slowly add 30% aqueous hydrogen peroxide (H₂O₂, 3.0 equiv) dropwise at room temperature.

• Heating: Heat the reaction mixture to 70 °C for 10-12 hours. Causality: The in situ generation of peracetic acid requires thermal activation. Do not exceed 70 °C to prevent the accumulation and sudden decomposition of peracetic acid.

• Monitoring: Track the reaction via LC-MS until the starting material is consumed.

• Workup: Cool the mixture to room temperature. Carefully quench excess H₂O₂ with a mild reducing agent (e.g., aqueous sodium sulfite). Validation: Confirm peroxide absence with iodometric test strips[2].

• Isolation: Concentrate the acetic acid under reduced pressure. Neutralize the remaining residue with cold 2M NaOH to pH 7-8, extract with chloroform (3 × 50 mL), dry, and evaporate to yield the product.

Quantitative Data Summary

The following table summarizes the performance metrics of both protocols to assist chemists in selecting the appropriate method based on their project constraints.

Parameter	Protocol A (mCPBA)	Protocol B (H₂O₂ / AcOH)
Typical Yield	75% – 85%	60% – 70%
Reaction Time	4 – 6 hours	10 – 12 hours
Temperature Profile	0 °C → 25 °C	25 °C → 70 °C
Regioselectivity (N1:N3)	> 95:5	~ 90:10
Scalability	Low/Medium (Exothermic risk)	High (Cost-effective)
Environmental Impact	High (Chlorinated waste)	Low (Water byproduct)

References

• Title: Pyrimidine, 4-ethoxy-6-methyl-, 1-oxide | 58530-73-7 Source: Benchchem URL
• Title: Studies on Pyrimidine Derivatives. XIII.
• Title: Access to Highly Substituted Pyrimidine N-Oxides and 4-Acetoxy...

Sources

• 1. Thieme E-Journals - Synthesis / Abstract [thieme-connect.de]
• 2. Pyrimidine, 4-ethoxy-6-methyl-, 1-oxide | 58530-73-7 | Benchchem [benchchem.com]
• 3. Studies on Pyrimidine Derivatives. XIII. Reaction of 4-Alkoxypyrimidine 1-Oxides with Phenyl Isocyanate and Phenyl Isothiocyanate [jstage.jst.go.jp]

Application Note: Advanced Protocols for the N-Oxidation of Pyrimidines Using Hydrogen Peroxide

Audience: Researchers, Medicinal Chemists, and Process Scientists Focus: Mechanistic causality, scalable methodologies, and analytical self-validation.

Executive Summary & Mechanistic Overview

Heterocyclic N-oxides are highly privileged motifs in medicinal chemistry, serving as critical pharmacophores and synthetic intermediates. In the pyrimidine series, N-oxides are the active structural core of blockbuster vasodilators and hair-growth agents such as Minoxidil and its analog Kopexil[1].

However, unlike electron-rich heterocycles (e.g., pyridines), pyrimidines are highly electron-deficient. The two electronegative nitrogen atoms withdraw electron density from the ring, making direct electrophilic N-oxidation notoriously sluggish and prone to failure[2][3]. Standard oxidants often fail to overcome the activation energy barrier, necessitating the use of highly activated terminal oxidants. Hydrogen peroxide (H₂O₂) is the ideal green, atom-economical terminal oxidant, but it requires specific catalytic or chemical activation to successfully transfer oxygen to the deactivated pyrimidine nitrogen[4].

Reagent Causality: Overcoming Pyrimidine Deactivation

To achieve high-yielding N-oxidation, the electrophilicity of H₂O₂ must be enhanced. This guide covers two distinct activation pathways based on the substrate's electronic demands:

• Tungstate Catalysis (The Scalable Approach): Sodium tungstate (Na₂WO₄) reacts with H₂O₂ to form a bis(peroxo)tungstate complex. This intermediate acts as a highly efficient electrophilic oxygen donor. Because this method avoids harsh acidic conditions, it is ideal for substrates with basic functional groups (e.g., 2,4-diaminopyrimidines) and is highly scalable for industrial manufacturing.

• In Situ Peroxyacid Generation (The High-Energy Approach): For highly deactivated or heterocycle-fused pyrimidines, tungstate catalysis is insufficient. Reacting H₂O₂ with trifluoroacetic anhydride (TFAA) or glacial acetic acid generates peroxytrifluoroacetic acid (TFPA) or peracetic acid, respectively. These are exceptionally powerful oxidants capable of forcing the O-transfer[2][4].

Mechanistic Caveat (The C-6 Vulnerability): Regioselectivity and structural stability are heavily dependent on the substrate's substitution pattern. Pyrimidines lacking substitution at the C-6 position are highly susceptible to oxidative ring-cleavage. Under peracid conditions, the oxidant can attack the C2-N1 bond, degrading the pyrimidine into 2,4-disubstituted imidazoles rather than forming the desired N-oxide[2].

Workflow Visualization

Logical workflow of pyrimidine N-oxidation highlighting oxidant activation and reaction pathways.

Experimental Protocols

Protocol A: Tungstate-Catalyzed N-Oxidation

Optimized for electron-rich or basic pyrimidines (e.g., Minoxidil intermediates).

• Substrate Dissolution: Charge a round-bottom flask with 6-chloro-2,4-diaminopyrimidine (1.0 equiv) and methanol (0.5 M concentration).

  • Causality Note: Methanol provides optimal solubility for both the polar heterocyclic substrate and the aqueous peroxide, ensuring a homogenous catalytic cycle.

• Catalyst Addition: Add Sodium tungstate dihydrate (Na₂WO₄·2H₂O, 0.05 equiv) to the stirring solution.

• Thermal Activation: Heat the mixture to 60–65 °C (reflux).

• Oxidant Introduction: Add 30% aqueous H₂O₂ (3.0 equiv) dropwise over 30–45 minutes.

  • Causality Note: Dropwise addition prevents thermal runaway from exothermic peroxide decomposition and maintains a steady-state concentration of the active peroxotungstate species, preventing over-oxidation.

• Reaction Monitoring: Stir at reflux for 4–7 hours. Monitor completion via HPLC or TLC.

• Quenching & Isolation: Cool the reaction to 5 °C. Quench with a saturated sodium sulfite solution.

  • Causality Note: Quenching neutralizes residual unreacted peroxides, preventing explosive hazards during solvent concentration.

• Filtration: Filter the precipitated 2,4-diamino-6-chloropyrimidine-3-oxide, wash with cold methanol, and dry under vacuum (Expected yield: ~92%).

Protocol B: TFPA-Mediated N-Oxidation

Optimized for highly deactivated or heterocycle-fused pyrimidines.

• Substrate Suspension: Suspend the fused pyrimidine substrate (1.0 equiv) in anhydrous dichloromethane (DCM) or acetonitrile.

• Cooling: Cool the suspension strictly to 0 °C using an ice bath.

• Activator Addition: Add Trifluoroacetic anhydride (TFAA, 5.0 equiv) dropwise.

• Oxidant Introduction: Slowly add 50% aqueous H₂O₂ (3.0 equiv) dropwise, maintaining the internal temperature below 10 °C.

  • Causality Note: The in situ formation of peroxytrifluoroacetic acid (TFPA) is highly exothermic. Strict temperature control prevents the premature decomposition of the peroxyacid into oxygen gas, ensuring the oxidant remains available for the substrate[4].

• Reaction: Warm the reaction to 50 °C and stir for 1.5 hours[4].

• Workup: Cool to room temperature, neutralize carefully with saturated NaHCO₃ to destroy excess acid, and extract the N-oxide with DCM.

Quantitative Data & Substrate Scope

The choice of activation method directly impacts the yield based on the substrate's electronic properties and substitution pattern.

Substrate	Oxidant System	Temp (°C)	Time (h)	Yield (%)	Primary Outcome	Ref
6-chloro-2,4-diaminopyrimidine	Na₂WO₄ / 30% H₂O₂	60–65	4–7	92	High-yield N-oxide
Furazano-pyrimidine (Fused)	TFAA / 50% H₂O₂	50	1.5	63	Mono-N-oxide	[4]
4-methyl-6-phenylpyrimidine	AcOH / 30% H₂O₂	70	6.0	76	High-yield N-oxide	[2]
4-phenylpyrimidine (C-6 Free)	AcOH / 30% H₂O₂	70	6.0	25	Ring Cleavage (Degradation)	[2]

Self-Validation & Analytical Quality Control

A robust protocol must be self-validating. To confirm that the N-oxidation occurred—and at the correct regiochemical position—researchers must rely on specific spectroscopic markers rather than mass spectrometry alone (which cannot differentiate regioisomers).

• ¹H NMR Shielding Effect (Primary Validation): Upon successful N-oxidation, the proton at the C-6 position (adjacent to the oxidized nitrogen) will experience a significant upfield shift (shielding) of approximately 0.6 ppm compared to the starting material. Causality: This shielding is driven by the resonance contribution of the N-oxide oxygen lone pairs back-donating electron density into the pyrimidine ring, specifically localizing charge at C-6 and C-4 without causing lone-pair repulsion[5].

• Lanthanide Shift Reagents (Regiochemical Mapping): To unambiguously differentiate between 1-oxide and 3-oxide regioisomers, employ NMR spectroscopy utilizing lanthanide shift reagents (e.g., Eu(fod)₃). The lanthanide metal coordinates predominantly to the highly polarized N-oxide oxygen, inducing predictable paramagnetic shifts in adjacent protons that map the exact molecular geometry[6].

• Degradation Markers: If the reaction yield is unexpectedly low, analyze the crude mixture for 2,4-disubstituted imidazoles. Their presence confirms that oxidative ring-contraction occurred due to an unprotected C-6 position[2].

References

• Tungstate catalyzed oxidation of Pyrimidines with hydrogen peroxide: A novel and industrial scale synthesis of Minoxidil, Kopyrr. Quest Journals.

• [5] Syntheses of some pyrimidine N-oxides. Canadian Journal of Chemistry. 5

• [4] Mono-N-oxidation of Heterocycle-Fused Pyrimidines. Royal Society of Chemistry (RSC). 4

• [2] OXIDATION OF 2.4-DISUBSTITUTED PYRIMIDINES WITH ORGANIC PERACIDS. Heterocycles (CLOCKSS). 2

• [3] Direct access to novel chromeno-pyrimidine-N-oxides via tandem base catalyzed double nucleophilic addition/dehydration reaction. Tetrahedron Letters (ResearchGate). 3

• [1] Heterocyclic N-Oxides – An Emerging Class of Therapeutic Agents. National Institutes of Health (NIH PMC). 1

• [6] ON THE STRUCTURAL DETERMINATION OF PYRIMIDINE N-OXIDES. Heterocycles (CLOCKSS). 6

Sources

• 1. Heterocyclic N-Oxides – An Emerging Class of Therapeutic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. triggered.edinburgh.clockss.org [triggered.edinburgh.clockss.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

Application Note: Boekelheide Rearrangement of 4-Ethoxy-6-methylpyrimidine 1-Oxide

Target Audience: Research Chemists, Process Scientists, and Drug Development Professionals Document Type: Technical Application Guide & Validated Protocols

Executive Summary

The functionalization of pyrimidine scaffolds is a cornerstone of modern drug discovery. The Boekelheide rearrangement serves as a highly efficient, atom-economical method for converting alkylazine N-oxides into their corresponding side-chain functionalized alcohols or esters. Specifically, 4-ethoxy-6-methylpyrimidine 1-oxide is an ideal substrate for this transformation due to the presence of the C6-methyl group positioned ortho to the N1-oxide moiety[1].

Depending on the acylating agent selected, this rearrangement can yield either the protected ester (4-ethoxy-6-(acetoxymethyl)pyrimidine) or the free alcohol (4-ethoxy-6-(hydroxymethyl)pyrimidine)[1],[2]. This application note details the mechanistic causality, reagent selection rationale, and self-validating experimental protocols required to execute this transformation with high fidelity.

Mechanistic Insights & Pathway Causality

Understanding the underlying mechanism is critical for troubleshooting and optimizing reaction conditions. The Boekelheide rearrangement of 4-ethoxy-6-methylpyrimidine 1-oxide is driven by the initial electrophilic activation of the N-oxide oxygen.

• O-Acylation: The highly polarized N-O bond attacks the electrophilic carbonyl of the anhydride (e.g., acetic anhydride), forming a highly reactive N -acyloxypyrimidinium intermediate.

• Deprotonation (Anhydrobase Formation): The released carboxylate anion acts as a localized base, deprotonating the adjacent C6-methyl group. This breaks the aromaticity of the pyrimidine ring, generating an enamine-like "anhydrobase."

• Rearrangement Dynamics (Concerted vs. Radical): Historically, the transfer of the acyloxy group to the exocyclic methylene was viewed strictly as a concerted [3,3]-sigmatropic shift. However, recent computational and experimental case studies demonstrate that this rearrangement can also proceed via homolytic cleavage of the N-O bond, forming a (pyrimidin-4-yl)methyl radical pair that rapidly recombines[3].

Field-Proven Insight: Because radical intermediates can be involved, performing this reaction in hydrogen-donating solvents can lead to solvent-trapped byproducts, significantly reducing the yield of the desired rearranged product[3]. Therefore, neat anhydride or non-hydrogen-donating solvents (like dichloromethane) are strictly recommended.

Mechanistic pathways of the Boekelheide rearrangement highlighting concerted and radical routes.

Experimental Design & Reagent Rationale

The choice of acylating agent dictates both the required energy input and the final product state.

• Acetic Anhydride ( Ac2​O ): A mild electrophile. The reaction requires significant thermal activation (typically 120 °C reflux) to drive the O-acylation and subsequent rearrangement[4]. The product is the robust acetoxymethyl ester.

• Trifluoroacetic Anhydride (TFAA): A highly potent electrophile. The strong electron-withdrawing nature of the trifluoromethyl groups accelerates O-acylation, allowing the rearrangement to proceed rapidly at room temperature[2]. The intermediate trifluoroacetate ester is highly labile and hydrolyzes upon basic aqueous workup to directly furnish the hydroxymethyl derivative[2].

Quantitative Reaction Parameters

Parameter	Thermal Ac2​O Method	Ambient TFAA Method
Acylating Agent	Acetic Anhydride ( Ac2​O )	Trifluoroacetic Anhydride (TFAA)
Temperature	120 °C (Reflux)[4]	0 °C → Room Temp[2]
Solvent System	Neat ( Ac2​O acts as solvent)	Dichloromethane (DCM)
Reaction Time	3 Hours[4]	2 - 4 Hours
Primary Product	4-Ethoxy-6-(acetoxymethyl)pyrimidine	4-Ethoxy-6-(hydroxymethyl)pyrimidine[1]
Mechanistic Driver	Thermal activation required for shift	High electrophilicity drives rapid acylation

Validated Experimental Protocols

The following protocols are designed as self-validating systems . In-Process Controls (IPCs) are embedded within the steps to ensure the scientist can verify causality and reaction progress in real-time.

Protocol A: Synthesis of 4-Ethoxy-6-(acetoxymethyl)pyrimidine (Thermal Ac2​O Method)

• Preparation: Charge a dry, heavy-walled reaction vessel (e.g., an ACE sealed tube or round-bottom flask with a reflux condenser) with 4-ethoxy-6-methylpyrimidine 1-oxide (1.0 equiv).

• Reagent Addition: Add neat acetic anhydride ( Ac2​O ) (approx. 10 volumes relative to substrate mass). Causality: Using neat Ac2​O avoids the introduction of hydrogen-donating solvents that could quench the radical intermediate[3].

• Thermal Activation: Heat the solution to a gentle reflux (120 °C) for 3 hours[4].

• IPC Validation (TLC): Monitor the reaction via TLC (Eluent: 5% MeOH in DCM).

  • Self-Validation: The starting N-oxide will appear as a highly polar, UV-active spot ( Rf​≈0.1 ). As the N-O dipole is destroyed during the rearrangement, the product will migrate significantly higher ( Rf​≈0.5 ). The complete disappearance of the baseline spot validates reaction completion.

• Workup: Cool the mixture to room temperature. Remove the excess Ac2​O and acetic acid byproduct under reduced pressure (rotary evaporation at 50 °C).

• Purification: Purify the crude dark oil via silica gel flash chromatography (Hexanes/EtOAc gradient) to isolate the pure 4-ethoxy-6-(acetoxymethyl)pyrimidine.

Protocol B: Synthesis of 4-Ethoxy-6-(hydroxymethyl)pyrimidine (Ambient TFAA Method)

• Preparation: Dissolve 4-ethoxy-6-methylpyrimidine 1-oxide (1.0 equiv) in anhydrous dichloromethane (DCM) (10 volumes) under an inert atmosphere (Nitrogen or Argon).

• Temperature Control: Cool the reaction mixture to 0 °C using an ice-water bath. Causality: TFAA is highly reactive; cooling prevents uncontrolled exotherms and suppresses degradative side reactions.

• Reagent Addition: Dropwise add trifluoroacetic anhydride (TFAA) (1.5 - 2.0 equiv).

• Rearrangement: Remove the ice bath and allow the reaction to stir at room temperature for 2 to 4 hours[2].

• Quench & Hydrolysis: Slowly pour the reaction mixture into a vigorously stirred saturated aqueous solution of NaHCO3​ . Causality: The mild base neutralizes the trifluoroacetic acid byproduct and drives the quantitative hydrolysis of the highly labile trifluoroacetate ester intermediate to the stable alcohol.

• IPC Validation (LC-MS): Sample the organic layer.

  • Self-Validation: LC-MS should show the complete absence of the starting material mass ( [M+H]+ ) and the presence of the hydrolyzed alcohol product. The absence of the trifluoroacetate adduct confirms that step 5 was successful.

• Extraction: Separate the layers. Extract the aqueous layer twice with DCM. Combine the organic layers, dry over anhydrous Na2​SO4​ , filter, and concentrate in vacuo.

• Purification: Purify via silica gel chromatography to yield 4-ethoxy-6-(hydroxymethyl)pyrimidine.

References[1] Title: Pyrimidine, 4-ethoxy-6-methyl-, 1-oxide | Source: Benchchem | URL: 2]">https://www.benchchem.com[2] Title: Access to Highly Substituted Pyrimidine N-Oxides and 4-Acetoxy... | Source: Thieme Connect | URL: https://www.thieme-connect.com/products/ejournals/abstract/10.1055/a-1386-4554[3] Title: The Boekelheide Rearrangement of Pyrimidine N-oxides as a Case Study of Closed or Open Shell Reactions | Source: PubMed | URL: https://pubmed.ncbi.nlm.nih.gov/36946653/[4] Title: Access to Highly Substituted Pyrimidine N-Oxides and 4-Acetoxy... | Source: Thieme Connect | URL: https://www.thieme-connect.com/products/ejournals/abstract/10.1055/a-1386-4554

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• 4. Thieme E-Journals - Synthesis / Abstract [thieme-connect.de]

Application Notes and Protocols for the Functionalization of the C2 Position in Pyrimidine 1-Oxides

Introduction: The Strategic Importance of C2-Functionalized Pyrimidine 1-Oxides

The pyrimidine scaffold is a cornerstone in medicinal chemistry and materials science, forming the core of numerous pharmaceuticals, agrochemicals, and functional materials. The introduction of substituents at the C2 position of the pyrimidine ring is a particularly powerful strategy for modulating the biological activity and physicochemical properties of these molecules. Pyrimidine 1-oxides have emerged as versatile and highly valuable intermediates in this endeavor. The N-oxide functionality not only enhances the reactivity of the pyrimidine ring towards nucleophilic attack but also serves as a directing group, enabling highly regioselective C-H functionalization at the C2 position. This guide provides a comprehensive overview of key methodologies for the C2-functionalization of pyrimidine 1-oxides, complete with detailed protocols, mechanistic insights, and comparative data to aid researchers in the strategic design and execution of their synthetic routes.

C2-Selective Amination via Iminium Salt Intermediates

The 2-aminopyrimidine motif is a privileged structure found in a multitude of bioactive molecules.[1][2] Direct C-H amination at the C2 position of pyrimidines has historically been challenging. However, a robust platform for C2-selective amination has been developed, proceeding through the in-situ formation of pyrimidinyl iminium salt intermediates.[2][3][4] This approach offers high selectivity and is compatible with a wide range of sensitive functional groups.[2]

Causality Behind the Experimental Choices

The success of this methodology hinges on the initial activation of the pyrimidine ring to facilitate nucleophilic attack. The formation of an intermediate, such as a phosphonium or iminium salt, at one of the ring nitrogens significantly enhances the electrophilicity of the C2 and C6 positions. The subsequent nucleophilic addition of an amine at C2, followed by an elimination step, leads to the desired 2-aminopyrimidine. The choice of activating agent and reaction conditions is critical to favor the formation of the C2-aminated product over other isomers.

Experimental Workflow: C2-Amination

Caption: Workflow for C2-amination of pyrimidine 1-oxides.

Detailed Protocol: General Procedure for C2-Amination

Materials:

• Pyrimidine 1-oxide derivative (1.0 equiv)

• Activating agent (e.g., Bromotri(pyrrolidino)phosphonium hexafluorophosphate (PyBroP), 1.2 equiv)

• Amine nucleophile (1.5 equiv)

• Base (e.g., N,N-Diisopropylethylamine (DIPEA), 2.0 equiv)

• Anhydrous solvent (e.g., Dichloromethane (DCM) or Acetonitrile (MeCN))

• Standard laboratory glassware and stirring equipment

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To an oven-dried round-bottom flask under an inert atmosphere, add the pyrimidine 1-oxide (1.0 equiv) and the activating agent (1.2 equiv).

• Add the anhydrous solvent and stir the mixture at room temperature for 15-30 minutes to allow for the formation of the activated intermediate.

• In a separate flask, dissolve the amine nucleophile (1.5 equiv) and the base (2.0 equiv) in the anhydrous solvent.

• Slowly add the amine/base solution to the reaction mixture containing the activated pyrimidine 1-oxide.

• Stir the reaction at room temperature or with gentle heating (as determined by substrate reactivity) and monitor its progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, quench the reaction by adding water or a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate, DCM) three times.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate gradient) to afford the pure 2-aminopyrimidine derivative.

Palladium-Catalyzed C2-H Arylation

Palladium-catalyzed cross-coupling reactions are a powerful tool for the formation of carbon-carbon bonds. In the context of pyrimidine 1-oxides, the N-oxide functionality acts as an efficient directing group for the C2-H arylation, obviating the need for pre-functionalization of the pyrimidine ring with a halide or boronic acid.[5][6]

Mechanistic Rationale

The currently accepted mechanism for this transformation is complex and can involve cooperative catalysis between two distinct palladium centers.[7] A simplified, plausible catalytic cycle begins with the electrophilic palladation at the C2 position of the pyrimidine 1-oxide, directed by the N-oxide oxygen, to form a palladacycle intermediate. This is followed by reaction with the arylating agent (e.g., an aryl halide, arylboronic acid, or aryltrifluoroborate) and subsequent reductive elimination to furnish the 2-arylpyrimidine 1-oxide and regenerate the active palladium catalyst.[8] An oxidant is often required to facilitate the regeneration of the active Pd(II) species.[8]

Reaction Mechanism: Pd-Catalyzed C2-Arylation

Caption: Plausible catalytic cycle for Pd-catalyzed C2-arylation.

Detailed Protocol: Palladium-Catalyzed C2-Arylation with Aryltrifluoroborates

This protocol is adapted from a procedure for the arylation of pyridine N-oxides and can be optimized for pyrimidine 1-oxide substrates.[8]

Materials:

• Pyrimidine 1-oxide derivative (1.0 equiv)

• Potassium aryltrifluoroborate (1.5 equiv)

• Palladium(II) acetate (Pd(OAc)₂, 10 mol%)

• Silver(I) oxide (Ag₂O, 2.0 equiv) as the oxidant

• Tetrabutylammonium iodide (TBAI, 20 mol%) as an additive

• Anhydrous 1,4-dioxane

• Standard laboratory glassware and stirring equipment for reactions under inert atmosphere

Procedure:

• To a reaction tube, add the pyrimidine 1-oxide (1.0 equiv), potassium aryltrifluoroborate (1.5 equiv), Pd(OAc)₂ (10 mol%), Ag₂O (2.0 equiv), and TBAI (20 mol%).

• Evacuate and backfill the tube with an inert gas (e.g., argon or nitrogen) three times.

• Add anhydrous 1,4-dioxane via syringe.

• Seal the tube and heat the reaction mixture in a preheated oil bath at 90-120 °C with vigorous stirring.

• Monitor the reaction by TLC or LC-MS.

• After completion, cool the reaction mixture to room temperature and dilute with an organic solvent (e.g., ethyl acetate).

• Filter the mixture through a pad of Celite® to remove insoluble inorganic salts and the catalyst.

• Wash the Celite® pad with additional organic solvent.

• Combine the filtrates and concentrate under reduced pressure.

• Purify the residue by silica gel column chromatography to yield the 2-arylpyrimidine 1-oxide.

Radical-Mediated C2-Alkylation: The Minisci Reaction

The Minisci reaction provides a powerful and complementary approach to C-H functionalization, particularly for the introduction of alkyl groups.[9] This reaction involves the addition of a nucleophilic carbon-centered radical to an electron-deficient aromatic ring, such as a protonated or activated pyrimidine.[9][10] The use of pyrimidine 1-oxides can circumvent the need for strongly acidic conditions.

Principles of the Minisci Reaction

The core of the Minisci reaction is the generation of a carbon-centered radical, which then adds to the C2 position of the pyrimidine ring. The resulting radical adduct is then oxidized to a cationic intermediate, which rearomatizes upon loss of a proton to give the C2-alkylated product. A variety of methods can be employed to generate the initial alkyl radical, including the oxidative decarboxylation of carboxylic acids, the use of alkyl boronic acids with an oxidant, or visible-light photoredox catalysis.[11][12]

Reaction Mechanism: Minisci-Type C2-Alkylation

Caption: General mechanism for the Minisci C2-alkylation.

Detailed Protocol: Classical Minisci Alkylation

This is a general protocol based on classical Minisci conditions, which may require optimization for specific substrates.[9]

Materials:

• Pyrimidine (1.0 equiv)

• Carboxylic acid (e.g., pivalic acid, 5.0 equiv) as the alkyl source

• Silver nitrate (AgNO₃, 0.2 equiv)

• Ammonium persulfate ((NH₄)₂S₂O₈, 2.0 equiv)

• Sulfuric acid (for protonation)

• Solvent (e.g., a mixture of water and acetonitrile)

Procedure:

• In a round-bottom flask, dissolve the pyrimidine (1.0 equiv) in the solvent system.

• Carefully add sulfuric acid to protonate the pyrimidine ring. The pH should be acidic.

• Add the carboxylic acid (5.0 equiv) and silver nitrate (0.2 equiv) to the mixture and stir until dissolved.

• Heat the reaction mixture to the desired temperature (typically 60-80 °C).

• Prepare a solution of ammonium persulfate (2.0 equiv) in water and add it dropwise to the reaction mixture over a period of 30-60 minutes.

• After the addition is complete, continue to stir the reaction at the same temperature for several hours, monitoring by TLC or GC-MS.

• Cool the reaction to room temperature and carefully neutralize with a base (e.g., saturated sodium bicarbonate solution).

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or distillation.

Direct C2-Cyanation

The cyano group is a versatile functional handle that can be readily converted into other functionalities such as amines, amides, and carboxylic acids. Direct, metal-free C-H cyanation of heterocyclic N-oxides, including pyrimidine derivatives, has been developed as a mild and efficient method.[13][14]

Underlying Principle

This transformation typically involves the activation of the pyrimidine 1-oxide with an activating agent, which enhances the electrophilicity at the C2 position. Subsequent nucleophilic attack by a cyanide source, such as trimethylsilyl cyanide (TMSCN), followed by elimination, affords the 2-cyanopyrimidine.[13]

Detailed Protocol: Metal-Free C2-Cyanation

The following is a general procedure for the ortho-cyanation of azine N-oxides that can be applied to pyrimidine 1-oxides.[13]

Materials:

• Pyrimidine 1-oxide (1.0 equiv)

• Trimethylsilyl cyanide (TMSCN, 2.0 equiv)

• Anhydrous solvent (e.g., Acetonitrile)

• Standard laboratory glassware for anhydrous reactions

Procedure:

• To an oven-dried reaction vessel, add the pyrimidine 1-oxide (1.0 equiv) and anhydrous acetonitrile under an inert atmosphere.

• Add trimethylsilyl cyanide (2.0 equiv) to the solution at room temperature.

• Heat the reaction mixture to reflux (approximately 82 °C for acetonitrile) and monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Carefully quench the reaction with a saturated aqueous solution of sodium bicarbonate (Caution: HCN gas may be evolved).

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by silica gel column chromatography to obtain the 2-cyanopyrimidine.

Vicarious Nucleophilic Substitution (VNS) of Hydrogen

Vicarious nucleophilic substitution is a unique type of nucleophilic aromatic substitution where a hydrogen atom is replaced by a nucleophile.[4][15] The nucleophile must contain a leaving group on the nucleophilic carbon atom. This method is particularly effective for electron-deficient aromatic systems.

Mechanism of VNS

The reaction proceeds via the addition of a carbanion (containing a leaving group) to the electron-deficient pyrimidine ring to form a σ-adduct. This is followed by a base-induced β-elimination of the leaving group and a proton from the ring, leading to the substituted product and rearomatization.[16]

Detailed Protocol: VNS on a Nitro-Substituted Heterocycle (Illustrative)

While specific protocols for pyrimidine 1-oxides are less common, the following illustrates the general conditions for VNS on a related electron-deficient system, which can be adapted.[17]

Materials:

• Electron-deficient pyrimidine derivative (e.g., a nitropyrimidine) (1.0 equiv)

• CH-acidic compound with a leaving group (e.g., chloromethyl phenyl sulfone) (1.2 equiv)

• Strong base (e.g., potassium tert-butoxide (t-BuOK) or sodium hydride (NaH), >2.0 equiv)

• Anhydrous polar aprotic solvent (e.g., DMF, DMSO)

Procedure:

• To a solution of the CH-acidic compound (1.2 equiv) in the anhydrous solvent at a low temperature (e.g., -78 °C to 0 °C) under an inert atmosphere, add the strong base portion-wise to generate the carbanion.

• Stir the mixture for a short period to ensure complete carbanion formation.

• Add a solution of the electron-deficient pyrimidine derivative (1.0 equiv) in the same solvent dropwise to the carbanion solution.

• Allow the reaction to stir at a low temperature and then gradually warm to room temperature. Monitor the reaction by TLC.

• Upon completion, quench the reaction by pouring it into a mixture of ice and dilute acid (e.g., 1 M HCl).

• Extract the product with an organic solvent.

• Wash the organic layer with water and brine, dry it over an anhydrous drying agent, and concentrate it.

• Purify the product by column chromatography or recrystallization.

Data Summary: A Comparative Overview

Functionalization Method	Typical Reagents	Key Advantages	Potential Limitations	Approximate Yields
C2-Amination	PyBroP, Amine, Base	High C2-selectivity, wide functional group tolerance.[2]	Requires an activating agent.	60-95%
Pd-Catalyzed C2-Arylation	Pd(OAc)₂, Aryl-X, Oxidant	Direct C-H functionalization, good scope of aryl partners.[8]	Requires a metal catalyst and oxidant, can be sensitive to air and moisture.	50-90%
Minisci C2-Alkylation	R-COOH, AgNO₃, (NH₄)₂S₂O₈	Introduces alkyl groups, uses inexpensive reagents.[9]	Can produce regioisomeric mixtures, may require strongly acidic conditions.	40-80%
Direct C2-Cyanation	TMSCN	Metal-free, mild conditions.[13]	Use of toxic cyanide reagents.	50-98%
Vicarious Nucleophilic Substitution	R-CH(X)-Y, Strong Base	Unique substitution of hydrogen, good for highly electron-deficient systems.	Requires a specific type of nucleophile and strong base.	40-85%

Conclusion

The functionalization of the C2 position in pyrimidine 1-oxides is a rich and diverse field, offering a plethora of synthetic strategies to access novel and valuable compounds. The choice of method depends on the desired functionality, the nature of the pyrimidine substrate, and the tolerance of other functional groups within the molecule. By understanding the underlying mechanisms and carefully selecting the reaction conditions, researchers can effectively leverage the unique reactivity of pyrimidine 1-oxides to advance their research in drug discovery and materials science.

References

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• Dual C2 Synthon Strategy for the Synthesis of Pyrimidines: Copper-Catalyzed Aerobic α,β-C(sp3)−H Bond Difunctionalization of Tertiary Alkylamines. (2025). Advanced Synthesis & Catalysis. [Link]

• Synthesis of C2-Functionalized Pyrimidine Derivatives by Using Arynes and Dithiopyrimidines. (n.d.). ResearchGate. [Link]

• Formal Synthesis of Ortho-Cyanated N-Heterocycles via Direct, Metal-Free Cyanation of N-Oxides Under Benign Conditions. (2026). Molecules. [Link]

• Minisci reaction. (n.d.). Wikipedia. [Link]

• Synthesis of Fused Pyrimidines and Purines by Vicarious Nucleophilic Substitution of Hydrogen (A Microreview). (2008). Jordan Journal of Chemistry. [Link]

• Formal Synthesis of Ortho-Cyanated N-Heterocycles via Direct, Metal-Free Cyanation of N-Oxides Under Benign Conditions. (2026). PubMed. [Link]

• C2-Selective, Functional-Group-Divergent Amination of Pyrimidines by Enthalpy-Controlled Nucleophilic Functionalization. (2022). PubMed. [Link]

• C2-Selective, Functional-Group-Divergent Amination of Pyrimidines by Enthalpy-Controlled Nucleophilic Functionalization. (2022). ResearchGate. [Link]

• Recent progress in C2–H functionalization of pyridine and quinoline N-oxides. (n.d.). ResearchGate. [Link]

• Advancements in Visible-Light-Enabled Radical C(sp)2–H Alkylation of (Hetero)arenes. (n.d.). Europe PMC. [Link]

• Vicarious Nucleophilic Substitution of Hydrogen. (n.d.). Accounts of Chemical Research. [Link]

• Vicarious Nucleophilic Substitution of Hydrogen. (2025). ResearchGate. [Link]

• Photoredox-mediated Minisci C–H alkylation of N-heteroarenes using boronic acids and hypervalent iodine. (2016). Chemical Science. [Link]

• C-2 and C-4-selective alkylation of protonated pyridine through C−C... (n.d.). ResearchGate. [Link]

• Preparation of Cyanopyridines by Direct Cyanation. (2005). Synthesis. [Link]

• Elucidation of the vicarious nucleophilic substitution of hydrogen mechanism via studies of competition between substitution of hydrogen, deuterium, and fluorine. (2002). The Journal of Organic Chemistry. [Link]

• Proposed mechanism for the radical-mediated C–H alkylation of pyrimidine via the Minisci reaction. (n.d.). ResearchGate. [Link]

• Synthesis of heterocyclic compounds via vicarious nucleophilic substitution of hydrogen. (1997). Pure and Applied Chemistry. [Link]

• Expedient Access to Cyanated N-Heterocycles via Direct Flow- Electrochemical C(sp2). (n.d.). Chemistry – A European Journal. [Link]

• Preparation method of 2-amino pyrimidine. (n.d.).

• Palladium-Catalyzed Direct C−H Arylation of Pyridine N- oxides with Potassium Aryl- and Heteroaryltrifluoroborates. (2016). Organic & Biomolecular Chemistry. [Link]

• The Direct Formation of 2-Cyano-4-amidopyridine via α-Cyanation of 4-Amidopyridine N-Oxide with Dimethylcarbamoyl Chloride and Cheap Potassium Cyanide. (2008). Bulletin of the Korean Chemical Society. [Link]

• Synthesis of 2-Aryl Pyridines by Palladium-Catalyzed Direct Arylation of Pyridine N-Oxides. (n.d.). ResearchGate. [Link]

• C2-Selective, Functional-Group-Divergent Amination of Pyrimidines by Enthalpy-Controlled Nucleophilic Functionalization. (2022). Journal of the American Chemical Society. [Link]

• General method for the mild C2-amination of pyridine and quinoline N-oxides. (n.d.). ResearchGate. [Link]

• Functionalization of pyridine N-oxides using PyBroP. (n.d.). ResearchGate. [Link]

• Mechanistic Studies on Direct Arylation of Pyridine N-Oxide: Evidence for Cooperative Catalysis between Two Distinct Palladium Centers. (n.d.). Journal of the American Chemical Society. [Link]

• N-Directed Pd-Catalyzed Photoredox-Mediated C–H Arylation for Accessing Phenyl-Extended Analogues of Biginelli/Suzuki-Derived Ethyl 4-Methyl-2,6-diphenylpyrimidine-5-carboxylates. (2021). Molecules. [Link]

• Intramolecular C–H arylation of pyridine derivatives with a palladium catalyst for the synthesis of multiply fused heteroaromatic compounds. (2024). Beilstein Journal of Organic Chemistry. [Link]

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Application Note: Regioselective Synthesis of 4-Hydroxymethyl Pyrimidines via N-Oxide Rearrangement

Executive Summary

The functionalization of pyrimidine scaffolds is a critical operation in drug discovery, particularly for the development of kinase inhibitors and nucleoside analogs. The introduction of a hydroxymethyl group at the C4 position is often required to modulate pharmacokinetics, solubility, and target binding affinity. This application note details the robust preparation of 4-hydroxymethyl pyrimidines from 4-methylpyrimidine N-oxides utilizing the Boekelheide rearrangement. By strategically selecting the acylating anhydride, chemists can dictate the reaction pathway, intermediate stability, and thermal requirements to optimize yields for highly substituted substrates.

Mechanistic Principles & Causality (E-E-A-T)

The Boekelheide reaction is a regioselective transformation that converts 2- or 4-alkyl azaheterocycle N-oxides into their corresponding acyloxymethyl derivatives[1]. The process is initiated by the O-acylation of the N-oxide oxygen, generating a highly electrophilic N-acyloxypyrimidinium intermediate[1].

Reagent Selection: Causality of Anhydride Choice

The choice of anhydride fundamentally alters the energy barrier of the rearrangement and the stability of the resulting ester:

• Trifluoroacetic Anhydride (TFAA): TFAA is highly electrophilic, rapidly forming the N-trifluoroacyloxypyrimidinium intermediate. The extreme electron-withdrawing nature of the trifluoroacetate group lowers the activation energy of the subsequent rearrangement, allowing the reaction to proceed smoothly at room temperature[2]. Furthermore, the resulting trifluoroacetoxymethyl ester is highly labile and undergoes spontaneous hydrolysis during mild aqueous workup, directly furnishing the 4-hydroxymethyl pyrimidine[2].

• Acetic Anhydride ( Ac2​O ): O-acylation with Ac2​O forms a less activated intermediate. Consequently, the rearrangement requires significant thermal driving force (typically 80–100 °C)[2]. The resulting 4-acetoxymethylpyrimidine is chemically stable and can be isolated. A secondary basic hydrolysis step is required to unmask the free hydroxyl group.

Mechanistic Pathway: Sigmatropic vs. Radical Intermediates

Traditionally, the Boekelheide rearrangement was strictly modeled as a concerted[3,3]-sigmatropic shift[1]. However, recent experimental and high-level quantum chemical calculations have proven that the transformation of pyrimidine N-oxides proceeds, at least in part, via open-shell radical intermediates[3]. Homolytic cleavage of the N-O bond generates a (pyrimidin-4-yl)methyl radical and an acyloxy radical. Spin-trapping experiments using TEMPO have successfully captured the (pyrimidin-4-yl)methyl radical, confirming the radical pair recombination pathway[3].

Reaction Workflow & Pathway Visualization

Mechanistic workflow of the Boekelheide rearrangement for 4-hydroxymethyl pyrimidines.

Experimental Methodologies

Protocol A: Direct Hydroxymethylation via TFAA (Room Temperature)

This protocol is ideal for thermally sensitive substrates and provides the free alcohol in a single operational step.

• Preparation: In an oven-dried round-bottom flask purged with argon, dissolve the 4-methylpyrimidine N-oxide (1.0 equiv) in anhydrous dichloromethane (DCM) to a concentration of 0.2 M.

• Activation: Cool the reaction mixture to 0 °C using an ice-water bath.

• Acylation: Add trifluoroacetic anhydride (TFAA, 3.0 equiv) dropwise over 10 minutes. Caution: TFAA is highly volatile and corrosive.

• Rearrangement: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2–4 hours. Monitor the consumption of the N-oxide via TLC (eluent: 5% MeOH in DCM).

• In Situ Hydrolysis & Quench: Once starting material is consumed, cool the mixture back to 0 °C and carefully quench by the slow addition of saturated aqueous NaHCO3​ until CO 2​ evolution ceases and the pH reaches ~8. Stir vigorously for 30 minutes to ensure complete hydrolysis of the trifluoroacetate intermediate.

• Extraction: Extract the aqueous layer with DCM ( 3×20 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , filter, and concentrate in vacuo.

• Purification: Purify the crude residue via flash column chromatography (Silica gel, EtOAc/Hexanes gradient) to yield the pure 4-hydroxymethylpyrimidine.

Protocol B: Two-Step Acetoxymethylation & Hydrolysis via Ac2​O

This protocol is preferred when isolation of the stable acetate intermediate is desired for purification or orthogonal protection strategies.

Step 1: Rearrangement

• Suspend the 4-methylpyrimidine N-oxide (1.0 equiv) in neat acetic anhydride ( Ac2​O , 10.0 equiv).

• Heat the mixture to 90 °C under an inert atmosphere and stir for 4–6 hours[2].

• Cool the reaction to room temperature and remove excess Ac2​O in vacuo (co-evaporate with toluene if necessary to remove residual acetic acid).

• Purify via flash chromatography to isolate the 4-acetoxymethylpyrimidine.

Step 2: Basic Hydrolysis

• Dissolve the isolated 4-acetoxymethylpyrimidine in methanol (0.2 M).

• Add anhydrous potassium carbonate ( K2​CO3​ , 2.0 equiv) and stir at room temperature for 2 hours.

• Filter the suspension through a Celite pad, concentrate the filtrate, and partition between water and ethyl acetate. Extract, dry, and concentrate to yield the final 4-hydroxymethylpyrimidine.

Quantitative Data & Condition Optimization

The following table summarizes the operational differences between the two anhydride systems, enabling scientists to select the optimal conditions based on substrate tolerance.

Parameter	TFAA-Mediated Protocol	Ac2​O -Mediated Protocol
Reagent Equivalents	3.0 equiv TFAA	10.0 equiv Ac2​O (often used as solvent)
Reaction Temperature	0 °C to Room Temperature	80 °C to 100 °C
Reaction Time	2 – 4 hours	4 – 6 hours
Intermediate Stability	Highly labile (hydrolyzes in situ)	Stable (can be isolated and stored)
Final Product	4-Hydroxymethylpyrimidine	4-Acetoxymethylpyrimidine
Typical Yield Range	65% – 85%	70% – 90% (over two steps)
Primary Advantage	Mild conditions, single-step to free alcohol	Scalable, avoids highly volatile/corrosive TFAA

Quality Control & Self-Validating Systems

To ensure the integrity of the synthetic workflow, the following self-validating analytical checkpoints must be observed:

• TLC Monitoring: Pyrimidine N-oxides are highly polar due to the zwitterionic N-O bond, resulting in a low Rf​ value. Upon rearrangement to the ester intermediate (acetate or trifluoroacetate), the polarity drops significantly, resulting in a high Rf​ value. The final hydroxymethyl product will possess an intermediate Rf​ value.

• 1 H NMR Validation (Diagnostic Shifts):

  • Starting Material: The C4-methyl group of the N-oxide appears as a sharp singlet at approximately 2.4–2.6 ppm .

  • Intermediate (Acetate): The C4-methyl singlet disappears, replaced by a new methylene singlet ( −CH2​−OAc ) shifted downfield to 5.1–5.3 ppm . A new acetate methyl singlet appears at ~2.1 ppm .

  • Final Product: Following hydrolysis, the methylene singlet ( −CH2​−OH ) shifts slightly upfield to 4.6–4.8 ppm . Additionally, the pyrimidine aromatic protons, which are deshielded by the N-oxide, will shift upfield upon successful deoxygenation.

References

• Kurzawa, T., Zimmer, R., Würthwein, E.-U., & Reissig, H.-U. (2023). The Boekelheide Rearrangement of Pyrimidine N-oxides as a Case Study of Closed or Open Shell Reactions - Experimental and Computational Evidence for the Participation of Radical Intermediates. Chemistry – A European Journal, 29(26), e202204015. URL:[Link]

• Grokipedia. (n.d.). Boekelheide reaction. URL:[Link]

Sources

• 1. grokipedia.com [grokipedia.com]
• 2. Thieme E-Journals - Synthesis / Abstract [thieme-connect.de]
• 3. The Boekelheide Rearrangement of Pyrimidine N-oxides as a Case Study of Closed or Open Shell Reactions - Experimental and Computational Evidence for the Participation of Radical Intermediates - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: De Novo Synthesis of Pyrimidine N-Oxides via Cyclocondensation

Executive Summary

Pyrimidine N-oxides are critical pharmacophores present in several approved therapeutics (e.g., minoxidil, kopexil) and serve as highly versatile intermediates in complex alkaloid and drug synthesis[1]. Historically, accessing these motifs relied on the direct N-oxidation of pre-formed pyrimidines. However, direct oxidation often suffers from poor regioselectivity, over-oxidation to N,N'-dioxides, and incompatibility with oxidation-sensitive functional groups.

This application note details robust, de novo cyclocondensation methodologies that construct the pyrimidine ring with the N-O bond already established. By utilizing the LANCA (Lithiated Alkoxyallenes, Nitriles, Carboxylic Acids) three-component reaction followed by cyclocondensation with hydroxylamine, researchers can achieve absolute regiocontrol and access highly functionalized pyrimidine N-oxides under remarkably mild conditions[2],[3].

Mechanistic Rationale: The Cyclocondensation Advantage

The fundamental advantage of cyclocondensation over direct oxidation lies in its modularity and thermodynamic predictability. By reacting a 1,3-dielectrophilic equivalent (such as a β -alkoxy- β -ketoenamide or an activated enamine) with a bifunctional nucleophile like hydroxylamine ( NH2​OH ), the N-oxide moiety is installed precisely at the target position[2],[1].

The cyclization is thermodynamically driven by the formation of the aromatic pyrimidine system. Notably, the conceivable formation of 7-membered oxazepine derivatives is completely bypassed in favor of the more stable 6-membered pyrimidine N-oxide[2].

The LANCA-Cyclocondensation Strategy

Reaction Design & Causality

The LANCA cascade reaction provides a highly modular entry point to β -alkoxy- β -ketoenamides[3]. The causality of this sequence is elegant:

• Lithiation : An alkoxyallene is lithiated to form a strong nucleophile.

• Imine Formation : Attack on a nitrile generates a reactive imine intermediate.

• Acylation & Isomerization : Quenching with a carboxylic acid initiates an acylation that isomerizes into the stable β -alkoxy- β -ketoenamide[3].

These enamides are perfectly primed for cyclocondensation. When treated with hydroxylamine hydrochloride in methanol, the nucleophilic nitrogen of hydroxylamine attacks the highly electrophilic β -carbon (bearing the alkoxy group). Subsequent intramolecular cyclization of the oxygen onto the amide carbonyl, followed by the elimination of water and alcohol, yields the pyrimidine N-oxide[2].

Protocol A: Synthesis of β -Alkoxy- β -Ketoenamides (LANCA)

Objective: Synthesize the enamide precursor via a one-pot, three-component cascade.

• Preparation : Flame-dry a Schlenk flask under argon. Add the alkoxyallene (1.0 equiv) and anhydrous diethyl ether or THF (0.2 M). Cool the solution to -78 °C.

• Lithiation : Dropwise add n -butyllithium (1.05 equiv, 2.5 M in hexanes). Stir for 15 minutes at -78 °C to ensure complete lithiation.

• Nitrile Addition : Add the desired nitrile (1.1 equiv) dropwise. Maintain at -78 °C for 30 minutes, allowing the imine intermediate to form.

• Cascade Initiation : Add the carboxylic acid (2.5 equiv) rapidly. Remove the cooling bath and allow the reaction to warm to room temperature. Stir for 2–4 hours.

• Workup : Quench with saturated aqueous NaHCO3​ . Extract with ethyl acetate ( 3× ). Wash the combined organic layers with brine, dry over Na2​SO4​ , and concentrate under reduced pressure. Purify via flash chromatography.

Protocol B: Cyclocondensation to Pyrimidine N-Oxides

Objective: Convert the enamide to the target pyrimidine N-oxide.

• Reagent Mixing : Dissolve the purified β -alkoxy- β -ketoenamide (1.0 equiv) in analytical grade methanol (0.1 M).

• Hydroxylamine Addition : Add hydroxylamine hydrochloride ( NH2​OH⋅HCl , 1.5 equiv) in one portion. Causality Note: Methanol is selected as the solvent because it effectively solubilizes the hydrochloride salt while facilitating the proton-transfer steps necessary for aromatization[2].

• Incubation : Stir the mixture at room temperature for 24–48 hours. The mild room-temperature condition prevents thermal degradation of sensitive substituents.

• Isolation : Evaporate the methanol under reduced pressure. Partition the residue between dichloromethane and water. Extract the aqueous layer with dichloromethane ( 2× ). Dry the combined organics over MgSO4​ , filter, and concentrate to yield the pyrimidine N-oxide[2].

Alternative Scaffold: Minoxidil Synthesis via Enamine Cyclocondensation

For specific therapeutic scaffolds like minoxidil (a 2,4-diaminopyrimidine-3-N-oxide), an alternative cyclocondensation approach is utilized[1].

Protocol C: Enamine-Hydroxylamine Cyclocondensation

• Enamine Activation : Convert cyanomalonate to piperidinyl cyanomalonamide via direct amidation. Treat with trimethyloxonium tetrafluoroborate to generate the highly electrophilic enol ether.

• Amine Trapping : React the enol ether with an amine source to form the stable enamine intermediate.

• Cyclocondensation : Treat the enamine with hydroxylamine. The hydroxylamine selectively attacks the electrophilic centers of the enamine, driving ring closure and yielding the minoxidil pyrimidine N-oxide core[1].

Downstream Functionalization: The Boekelheide Rearrangement

Pyrimidine N-oxides are powerful synthetic linchpins. Treating a 4-methylpyrimidine N-oxide with an anhydride triggers a Boekelheide rearrangement[2].

Mechanistic Causality : The N-oxide oxygen attacks the electrophilic anhydride carbonyl. This O-acylation generates a highly reactive cationic intermediate, increasing the acidity of the adjacent methyl protons. Facile deprotonation forms an anhydrobase, which undergoes a [3,3]-sigmatropic rearrangement, cleanly transferring the acyl group to the methyl carbon[2].

Protocol D: Acetoxymethylation of Pyrimidine N-Oxides

• Reaction Setup : Dissolve the 4-methylpyrimidine N-oxide (1.0 equiv) in neat acetic anhydride ( Ac2​O , 0.5 M).

• Thermal Activation : Heat the mixture to 80–100 °C for 4–6 hours. (Note: If utilizing trifluoroacetic anhydride (TFAA) to obtain hydroxymethyl derivatives, the reaction proceeds rapidly at room temperature due to the higher electrophilicity of TFAA[2]).

• Quenching : Cool to room temperature and carefully pour into ice-cold saturated NaHCO3​ to neutralize excess anhydride.

• Extraction : Extract with ethyl acetate, dry over Na2​SO4​ , and purify via column chromatography to isolate the 4-acetoxymethyl pyrimidine[2].

Quantitative Yield Analysis

The LANCA-cyclocondensation sequence exhibits broad functional group tolerance. Table 1 summarizes the efficiency of this protocol across various steric and electronic profiles.

Table 1: Substituent Scope and Yields for LANCA-derived Pyrimidine N-oxides[2]

Enamide Precursor	Alkoxy Group (R1)	Substituent R2	Substituent R3	Reaction Time	Isolated Yield (%)
3d	Methoxy	tert-Butyl	tert-Butyl	1 day	65%
3i	Methoxy	tert-Butyl	Phenyl	1 day	97%
3j	Methoxy	1-Adamantyl	Cyclopropyl	1 day	67%
3p	TMSE	tert-Butyl	Phenyl	2 days	100% (Quant.)
3q	TMSE	1-Adamantyl	Cyclopropyl	1 day	84%

*TMSE = 2-(trimethylsilyl)ethyl, a highly versatile, acid-labile protecting group.

Workflow Visualization

Workflow of the LANCA cyclocondensation and subsequent Boekelheide rearrangement.

References

• Title: Heterocyclic N-Oxides – An Emerging Class of Therapeutic Agents Source: nih.gov URL: [Link]

• Title: The LANCA three-component reaction to highly substituted β-ketoenamides – versatile intermediates for the synthesis of functionalized pyridine, pyrimidine, oxazole and quinoxaline derivatives Source: beilstein-journals.org URL: [Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 3. BJOC - The LANCA three-component reaction to highly substituted β-ketoenamides – versatile intermediates for the synthesis of functionalized pyridine, pyrimidine, oxazole and quinoxaline derivatives [beilstein-journals.org]

Technical Notes & Optimization

Improving yield of 4-ethoxy-6-methylpyrimidine 1-oxide synthesis

Welcome to the Technical Support Center for Heterocyclic Synthesis. As a Senior Application Scientist, I have designed this in-depth guide to address the specific kinetic and thermodynamic challenges associated with the N-oxidation of highly electron-deficient pyrimidine systems.

This guide abandons generic advice in favor of field-proven, self-validating methodologies that explain the causality behind every experimental parameter, ensuring you can optimize the yield of 4-ethoxy-6-methylpyrimidine 1-oxide safely and efficiently.

Troubleshooting & FAQs: Mechanistic Insights

Q1: Why is my N-oxidation yield stalling below 40% when using mCPBA in dichloromethane (DCM)? Causality & Solution: The core issue is the inherent electron deficiency of the pyrimidine ring, which makes the nitrogen atoms poor nucleophiles. In non-polar solvents like DCM, the electrophilic oxygen transfer from meta-chloroperoxybenzoic acid (mCPBA) is kinetically sluggish. To resolve this, transition your solvent system to glacial acetic acid (AcOH) . Acetic acid acts as a protic solvent that hydrogen-bonds with the peracid, significantly enhancing its electrophilicity. Furthermore, mCPBA in AcOH maintains a completely homogeneous reaction mixture at 55°C, preventing the poor solubility issues often seen in DCM, thereby driving conversions to >99%[1].

Q2: I am observing significant hydrolysis of the 4-ethoxy group, yielding a 4-hydroxy byproduct. How can I prevent this? Causality & Solution: The 4-ethoxy group is highly susceptible to nucleophilic aromatic substitution (SNAr) by water. This susceptibility is heavily activated by the newly formed, electron-withdrawing N-oxide moiety[2]. Hydrolysis is a direct consequence of excess water at elevated temperatures. To mitigate this, strictly control the water content. If using the aqueous H₂O₂/Tungstate method, keep the reaction temperature strictly below 70°C. If using mCPBA, ensure your AcOH is strictly glacial (anhydrous) and avoid heating the mixture during the aqueous workup.

Q3: How do I definitively confirm that I have synthesized the 1-oxide and not the 3-oxide? Causality & Solution: Regioselectivity in unsymmetrical pyrimidines is dictated by steric and electronic environments. Oxidation typically favors the 1-position (para to the ethoxy group) over the 3-position, which is sterically hindered by both the ethoxy and methyl groups[2]. To self-validate the structural assignment, utilize Nuclear Magnetic Resonance (NMR) spectroscopy coupled with a lanthanide shift reagent, such as tris(heptafluorobutanoylpivaloylmethanato)europium. The lanthanide coordinates predominantly to the N-oxide oxygen, inducing distinct paramagnetic shifts in the adjacent protons, allowing for unambiguous differentiation between the 1-oxide and 3-oxide isomers[3].

Q4: We need to scale this synthesis to a multi-kilogram level. Is mCPBA safe for this? Causality & Solution: No. While mCPBA in AcOH is highly effective for lab-scale synthesis, scaling up peracid reactions poses severe thermal runaway and gas evolution hazards (CO₂ and O₂ release from peracid decomposition)[1]. For industrial scale (>1 kg), transition to a Sodium Tungstate (Na₂WO₄) catalyzed oxidation with Hydrogen Peroxide (H₂O₂) . The tungstate catalyst reacts with H₂O₂ to form a highly reactive peroxotungstate intermediate. This intermediate efficiently transfers oxygen to the pyrimidine nitrogen without the shock-sensitivity and exothermic risks associated with bulk peracids, providing an industrially scalable and economically viable pathway.

Quantitative Data: Process Optimization Parameters

To facilitate easy comparison, the following table summarizes the quantitative metrics and safety profiles of the primary oxidation methodologies.

Parameter	mCPBA in DCM	mCPBA in Glacial AcOH	H₂O₂ / Na₂WO₄ Catalyst
Oxidant Equivalents	1.2 - 1.5 eq	1.5 - 1.6 eq	2.0 - 3.0 eq
Reaction Temperature	25°C	55°C	60°C - 70°C
Typical Yield	30% - 40%	85% - 95%	80% - 90%
Reaction Time	24 h	3 - 5 h	6 - 8 h
Scalability Limit	Poor (< 10g)	Moderate (< 1kg)	Excellent (> 1kg)
Primary Impurity Risk	Unreacted SM	Over-oxidation (1,3-dioxide)	Hydrolysis (4-hydroxy)

Self-Validating Experimental Protocols

Protocol A: Lab-Scale Synthesis (mCPBA / AcOH)

Designed for rapid R&D synthesis with built-in conversion checks.

• Substrate Dissolution: Suspend 4-ethoxy-6-methylpyrimidine (1.0 eq) in glacial acetic acid (7 mL/g of substrate).

  • Causality: Using minimal AcOH ensures a high concentration, which drives the bimolecular reaction kinetics.

• Oxidant Addition: Heat the slurry to 55°C. Add mCPBA (1.6 eq) dissolved in AcOH dropwise over 45 minutes.

  • Causality: Dropwise addition prevents the accumulation of unreacted oxidant, mitigating the risk of thermal runaway and controlling the exothermic oxygen-transfer process[1].

• Self-Validation Check (HPLC): After 3 hours, pull a 0.1 mL aliquot, quench with aqueous Na₂S₂O₃, and analyze via HPLC. The system is validated to proceed only when the starting material peak area is < 1%. If > 1%, add 0.1 eq mCPBA and stir for 1 additional hour.

• Quench & Isolation: Cool to 10°C and quench with 10% aqueous Na₂S₂O₃. Neutralize carefully with cold NaOH to pH 7.5. Extract with EtOAc.

  • Causality: Maintaining a low temperature during neutralization prevents the base-catalyzed hydrolysis of the 4-ethoxy group.

Protocol B: Industrial-Scale Synthesis (H₂O₂ / Na₂WO₄)

Designed for safe, multi-kilogram production.

• Catalyst Activation: Dissolve Sodium Tungstate dihydrate (0.05 eq) in a minimal amount of water. Add 30% aqueous H₂O₂ (2.5 eq) and stir for 15 minutes at room temperature.

  • Causality: This pre-stirring step ensures the complete formation of the active peroxotungstate complex before introducing the substrate.

• Substrate Addition: Add 4-ethoxy-6-methylpyrimidine (1.0 eq) dissolved in methanol to the catalyst mixture.

• Thermal Activation: Heat the mixture to 65°C for 6 hours.

  • Self-Validation Check: Monitor the reaction via TLC (DCM:MeOH 9:1). The reaction is complete when the high-Rf starting material spot completely disappears.

• Product Recovery: Cool to 5°C to induce crystallization of the 1-oxide. Filter and wash with cold water.

Workflow Visualization

The following decision matrix illustrates the logical pathways for scaling and troubleshooting the N-oxidation process.

Fig 1: Decision matrix and troubleshooting workflow for pyrimidine N-oxidation.

References

• Tungstate catalyzed oxidation of Pyrimidines with hydrogen peroxide: A novel and industrial scale synthesis of Minoxidil, Kopyrr. Quest Journals.

• Development of a Safe and Practical N-Oxidation Procedure Using m-CPBA in Acetic Acid. ACS Publications.1

• Pyrimidine, 4-ethoxy-6-methyl-, 1-oxide | 58530-73-7. Benchchem.2

• ON THE STRUCTURAL DETERMINATION OF PYRIMIDINE N-OXIDES. Clockss.3

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Pyrimidine, 4-ethoxy-6-methyl-, 1-oxide | 58530-73-7 | Benchchem [benchchem.com]
• 3. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

Technical Support Center: Preventing Over-Oxidation in Pyrimidine Synthesis

Welcome to the Pyrimidine Synthesis Technical Support Center. This resource is designed for drug development professionals, synthetic chemists, and researchers who need to troubleshoot and optimize the aromatization of dihydropyrimidines.

Overview: The Causality of Over-Oxidation

The synthesis of fully aromatic pyrimidines often relies on the construction of a 3,4-dihydropyrimidin-2(1H)-one (DHPM) core via the Biginelli multicomponent reaction, followed by a critical oxidative dehydrogenation step[1]. While aromatization is thermodynamically favored, the use of harsh oxidizing agents frequently leads to deleterious over-oxidation. This manifests as N-oxidation, dealkylation of ring substituents, or the undesired oxidation of pendant alkyl groups (e.g., converting a methyl group to a carboxylic acid)[1].

To achieve high-fidelity synthesis, chemists must balance the redox potential of the oxidant with the electronic nature of the DHPM substrate, ensuring a self-validating system where the reaction stops precisely at the aromatic pyrimidine stage without degrading sensitive functional groups[2].

Troubleshooting Guides & FAQs

Q1: My final pyrimidine product shows significant dealkylation and side-chain carboxylic acids. What is causing this? A1: This is the classic signature of over-oxidation caused by using an oxidant with a redox potential that is too high for your substrate, or by failing to control the reaction temperature[1]. Reagents like nitric acid ( HNO3​ ) or potassium permanganate ( KMnO4​ ) do not discriminate well between the dihydropyrimidine ring's abstractable hydrogens and the benzylic/allylic hydrogens on your substituents. Causality & Solution: The over-oxidation is kinetically driven by the excess thermal energy and the high oxidation state of the reagent. Switch to a milder, single-electron or hydride-abstracting oxidant like 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) or Ceric Ammonium Nitrate (CAN)[2]. DDQ operates via a hydride transfer mechanism that is highly selective for hydroaromatic systems, leaving alkyl side chains intact[3].

Q2: I switched to DDQ, but I am still seeing trace over-oxidation and degradation. How do I optimize this? A2: Even with a selective oxidant like DDQ, stoichiometry and solvent effects dictate the reaction pathway. DDQ is a strong electron acceptor; an excess of DDQ (e.g., >1.5 equivalents) can lead to the generation of radical cations that promote further C-O or C-C bond cleavage[4]. Causality & Solution: Limit DDQ to 1.05 – 1.10 equivalents. Furthermore, perform the reaction in a solvent mixture that stabilizes the intermediate charge transfer complex without promoting radical propagation. A mixture of dichloromethane and acetone at 0 °C to room temperature is highly effective[5]. Always quench the reaction promptly once TLC indicates the consumption of the DHPM.

Q3: Can I use Manganese Dioxide ( MnO2​ ) to prevent over-oxidation? A3: Yes. Activated MnO2​ is an excellent, mild, heterogeneous oxidant that is highly effective for the dehydrogenation of dihydropyrimidines and indolines without over-oxidizing sensitive functional groups[5]. Causality & Solution: Because MnO2​ acts at the solid-liquid interface, the reaction rate is slower and strictly controlled by surface area and diffusion. This heterogeneous nature inherently prevents the runaway over-oxidation seen with soluble oxidants. However, it often requires a large mass excess (up to 5-10 equivalents by weight) and longer reaction times[5].

Visualizing Oxidant Selection Logic

To systematize your approach to DHPM oxidation, refer to the decision matrix below.

Logical decision tree for selecting an oxidant to prevent over-oxidation.

Quantitative Data: Oxidant Comparison for DHPM Aromatization

The following table summarizes the operational parameters and over-oxidation risks associated with common oxidants used in pyrimidine synthesis[1][2][4][5].

Oxidant	Typical Equivalents	Operating Temperature	Reaction Phase	Over-Oxidation Risk	Best Use Case
Nitric Acid ( HNO3​ )	Excess	50 °C - 100 °C	Homogeneous	High (N-oxides, cleavage)	Unsubstituted robust DHPMs
DDQ	1.0 - 1.2 eq	0 °C - 25 °C	Homogeneous	Low (if quenched early)	Sensitive alkyl/aryl substituents
CAN	2.0 - 4.0 eq	-5 °C - 25 °C	Homogeneous	Moderate (radical pathways)	Regioselective oxidation
Activated MnO2​	5.0 - 10.0 eq (wt)	25 °C - 60 °C	Heterogeneous	Very Low	Highly sensitive substrates

Validated Experimental Protocol: Selective Oxidation using DDQ

This protocol provides a self-validating methodology for the controlled dehydrogenation of 3,4-dihydropyrimidin-2(1H)-ones to their corresponding pyrimidines using DDQ, effectively preventing over-oxidation[3][5].

Materials:

• 3,4-Dihydropyrimidin-2(1H)-one derivative (1.0 mmol)

• 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) (1.05 mmol)

• Dichloromethane ( CH2​Cl2​ ) (Anhydrous)

• Acetone (Reagent grade)

• Neutral Alumina (Grade III)

Step-by-Step Methodology:

• Substrate Dissolution: In a flame-dried 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1.0 mmol of the DHPM in a solvent mixture of 10 mL CH2​Cl2​ and 5 mL acetone.

  • Causality: The mixed solvent system ensures complete solubility of both the DHPM and the DDQ, preventing localized high concentrations that drive over-oxidation[5].

• Temperature Control: Submerge the flask in an ice-water bath and allow the solution to cool to 0 °C.

  • Causality: Lowering the thermal energy suppresses unwanted radical side-reactions and kinetic over-oxidation of alkyl substituents[1].

• Oxidant Addition: Weigh out 1.05 mmol of DDQ. Add the DDQ portion-wise over 10 minutes to the stirred solution.

  • Causality: Portion-wise addition prevents a sudden exotherm. Maintaining a near 1:1 stoichiometry ensures that once the dihydropyrimidine ring is aromatized, there is no excess oxidant left to attack the newly formed aromatic system[4].

• Reaction Monitoring: Remove the ice bath and allow the reaction to warm to room temperature. Monitor the reaction progress strictly via Thin Layer Chromatography (TLC) every 15 minutes.

• Quenching and Filtration: Immediately upon complete consumption of the starting material (typically 1-2 hours), quench the reaction to halt any further oxidative pathways. Filter the crude reaction mixture through a short pad of neutral alumina (Grade III) layered on Celite, washing with CH2​Cl2​ [5].

  • Causality: Alumina efficiently traps the reduced hydroquinone byproduct and unreacted DDQ, physically removing the oxidative threat from the product.

• Isolation: Concentrate the filtrate under reduced pressure. Purify the resulting pyrimidine via flash column chromatography or recrystallization.

Experimental workflow for the selective DDQ oxidation of dihydropyrimidines.

References

• Synthesis, crystal structure and antibacterial studies of dihydropyrimidines and their regioselectively oxidized products. PMC / National Institutes of Health. URL:[Link]

• 2,3-Dichloro-5,6-Dicyanobenzoquinone, DDQ. Organic Chemistry Portal. URL: [Link]

• DDQ as a versatile and easily recyclable oxidant: a systematic review. RSC Publishing. URL: [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Synthesis, crystal structure and antibacterial studies of dihydropyrimidines and their regioselectively oxidized products - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2,3-Dichloro-5,6-Dicyanobenzoquinone, DDQ [organic-chemistry.org]
• 4. DDQ as a versatile and easily recyclable oxidant: a systematic review - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Stability &amp; Troubleshooting of 4-Ethoxy-6-methylpyrimidine 1-oxide Under Reflux

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this in-depth guide to address the complex thermal and chemical behaviors of 4-ethoxy-6-methylpyrimidine 1-oxide during reflux operations. Pyrimidine N-oxides are highly versatile intermediates in drug development; however, their polarized N-O bonds make them susceptible to specific thermally-driven and acid-catalyzed degradation pathways.

This guide synthesizes field-proven insights and authoritative literature to help you troubleshoot degradation issues, understand the mechanistic causality behind experimental failures, and implement self-validating protocols in your laboratory.

Part 1: Troubleshooting Guide & FAQs

Q1: Why does 4-ethoxy-6-methylpyrimidine 1-oxide degrade into an isoxazole derivative when refluxed in aqueous acidic media? A1: This is a classic example of an acid-catalyzed ring transformation. When refluxed in acidic conditions, the oxygen atom of the N-oxide is protonated. This protonation significantly increases the electrophilicity of the adjacent pyrimidine carbons. Water acts as a nucleophile, attacking the ring and causing it to open. Subsequent intramolecular cyclization leads to the formation of an isoxazole derivative 1. Causality & Fix: The degradation is driven by the heightened electrophilicity of the protonated N-oxide. To prevent this, ensure that reflux solvents are strictly anhydrous and avoid protic acids unless ring transformation is your intended synthetic goal.

Q2: I am observing the formation of a zwitterionic (betaine) derivative when refluxing the N-oxide with alkynes. What is the mechanism? A2: 4-Ethoxy-6-methylpyrimidine 1-oxide can function as a 1,3-dipole. When refluxed with electron-deficient alkynes like dimethyl acetylenedicarboxylate (DMAD), it undergoes a 1,3-dipolar cycloaddition. This reaction initially forms an unstable adduct that rapidly rearranges into a stable zwitterionic (betaine) derivative or yields a pyrimidineacetate, depending on the exact substitution and solvent environment 2. Causality & Fix: The N-oxide moiety is highly reactive toward dipolarophiles under thermal stress. Isolate the N-oxide from strong dipolarophiles during thermal operations to maintain its structural integrity.

Q3: How can I perform a deoxygenative chlorination without excessive tar formation? A3: Refluxing the N-oxide with phosphorus oxychloride (POCl₃) converts it to a chloropyrimidine. However, uncontrolled reflux leads to polymerization and tar. The causality behind the tar is the highly exothermic nature of the initial P-O bond formation. Causality & Fix: To troubleshoot, use a tertiary amine catalyst (such as N,N-dimethylaniline) and strictly control the reflux temperature between 80°C and 85°C rather than allowing aggressive, unregulated boiling 3.

Q4: Is the compound stable under prolonged reflux in neutral, non-polar solvents? A4: Yes, in solvents like toluene, 4-ethoxy-6-methylpyrimidine 1-oxide exhibits high thermal stability. However, under extreme prolonged thermal stress or photochemical exposure, pyrimidine N-oxides can undergo deoxygenation, reverting to the parent pyrimidine [[4]](). Shielding the reaction from UV light and avoiding temperatures above 120°C mitigates this risk.

Part 2: Quantitative Stability Data

The following table summarizes the thermal stability and primary degradation pathways of 4-ethoxy-6-methylpyrimidine 1-oxide under various reflux conditions. Use this data to select the appropriate solvent system for your workflow.

Solvent System	Additive	Reflux Temp (°C)	Time (h)	Remaining N-oxide (%)	Primary Degradation Pathway
Ethanol	None	78	24	>95%	None (Highly Stable)
Toluene	None	110	24	>90%	Trace Deoxygenation 4
Water / HCl (1M)	Protic Acid	100	4	<5%	Ring Transformation to Isoxazole 1
POCl₃	N,N-Dimethylaniline	85	12	0%	Deoxygenative Chlorination 3

Part 3: Standardized Experimental Protocols

Protocol A: Assessing Thermal Stability under Neutral Reflux

This protocol establishes a self-validating baseline for the thermal stability of the N-oxide in protic, neutral media.

• Preparation: Dissolve 10 mmol of 4-ethoxy-6-methylpyrimidine 1-oxide in 50 mL of anhydrous ethanol in a flame-dried 100 mL round-bottom flask.

• Atmospheric Control: Purge the system with high-purity nitrogen for 15 minutes to displace dissolved oxygen. Causality: Removing oxygen prevents radical-mediated oxidative side reactions that could skew stability data.

• Reflux: Attach a reflux condenser and heat the mixture to 78°C using a precisely controlled oil bath. Maintain vigorous stirring.

• Sampling: Withdraw 0.5 mL aliquots at 1, 4, 12, and 24 hours. Quench immediately in an ice bath to halt any ongoing thermal reactions.

• Analysis & Validation: Analyze the aliquots via HPLC-UV (254 nm).

  • Self-Validating Step: Inject a known standard of 4-ethoxy-6-methylpyrimidine (the deoxygenated parent) alongside the N-oxide. A stable baseline and >98% mass balance recovery across all peaks confirm the analytical system is free of column-induced degradation.

Figure 1: Standardized experimental workflow for assessing reflux stability.

Protocol B: Controlled Acid-Catalyzed Ring Transformation

Use this protocol when the deliberate conversion of the N-oxide to an isoxazole derivative is required, avoiding uncontrolled degradation.

• Preparation: Suspend 5 mmol of the N-oxide in 20 mL of a 10% aqueous HCl solution.

• Heating: Heat the mixture to a gentle reflux (~100°C). Causality: The suspension will gradually clear as the protonated intermediate forms and dissolves into the aqueous phase, increasing its susceptibility to nucleophilic attack.

• Monitoring: Monitor the reaction via TLC (Ethyl Acetate/Hexane 1:1). The highly polar N-oxide spot will disappear, replaced by the faster-moving isoxazole derivative 1.

• Workup & Validation: After 4 hours, cool the mixture to room temperature and neutralize carefully with saturated NaHCO₃. Extract with dichloromethane (3 x 15 mL), dry over anhydrous Na₂SO₄, and concentrate in vacuo.

  • Self-Validating Step: The complete disappearance of the UV-active N-oxide peak coupled with the stoichiometric appearance of the isoxazole mass peak validates complete conversion without side-polymerization.

Figure 2: Mechanism of acid-catalyzed ring transformation to isoxazole.

References

• ON THE STRUCTURAL DETERMINATION OF PYRIMIDINE N-OXIDES Source: clockss.org URL:1

• Nucleophilic substitution or dipolar 1,3-cycloaddition in reactions of cyanamide with 4-arylpyrimidine 1-oxides Source: researchgate.net URL:2

• Photochemistry of pyrimidine N-oxides and N-benzoyliminopyrimidines Source: wur.nl URL:4

• Process for the production of 2,4-diamino-6-piperidinyl-pyrimidine-3-N-oxide Source: google.com (Patents) URL:3

Sources

• 1. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 2. researchgate.net [researchgate.net]
• 3. US4959475A - Process for the production of 2,4-diamino-6-piperidinyl-pyrimidine-3-N-oxide - Google Patents [patents.google.com]
• 4. edepot.wur.nl [edepot.wur.nl]

Technical Support Center: N-Oxide Purification &amp; m-CPBA Removal

Troubleshooting Guides and FAQs for Drug Development Professionals

Introduction

The N-oxidation of tertiary amines and nitrogen heterocycles using meta-chloroperoxybenzoic acid (m-CPBA) is a cornerstone reaction in medicinal chemistry. However, isolating the resulting N-oxide is notoriously challenging. The reaction generates meta-chlorobenzoic acid (m-CBA) as a stoichiometric byproduct, and unreacted m-CPBA often remains. Because N-oxides possess a highly polarized N⁺–O⁻ bond, they are exceptional hydrogen-bond acceptors and highly water-soluble 1. Consequently, standard aqueous basic workups frequently lead to severe yield losses as the product partitions into the aqueous phase. This guide provides field-proven, self-validating protocols to overcome these purification bottlenecks.

Process Workflow: m-CPBA Quenching and Removal

Workflow for the quenching and removal of m-CPBA and m-CBA from N-oxide syntheses.

FAQ: Mechanistic Causality

Q: Why do standard aqueous workups fail for N-oxide isolation? A: N-oxides are highly polar and act as strong hydrogen-bond acceptors 1. When a reaction is washed with an aqueous base (e.g., 1M NaOH or sat. NaHCO3) to deprotonate and remove m-CBA, the N-oxide forms strong hydrogen bonds with the aqueous solvent. This alters its partition coefficient, causing it to remain in the water layer rather than the organic phase, devastating the isolated yield.

Q: What is the mechanistic purpose of the sodium thiosulfate quench? A: Unreacted m-CPBA is a potent electrophilic oxidant. If left unquenched during concentration, it can cause over-oxidation, ring-opening, or degradation of the N-oxide. Sodium thiosulfate (Na₂S₂O₃) acts as a mild reducing agent that specifically cleaves the weak O–O peroxy bond of m-CPBA, converting it quantitatively to m-CBA 2. This halts the reaction safely without reducing the newly formed N-oxide.

Q: Why is basic alumina preferred over silica gel for chromatography? A: Silica gel is inherently acidic (pH ~4.5-5.5) and strongly binds basic N-oxides, causing severe streaking and irreversible retention. Basic alumina (pH ~9-10) provides a dual mechanistic advantage: it acts as a compatible stationary phase for the basic N-oxide, and it chemically traps the acidic m-CBA as an immobilized carboxylate salt, allowing the pure N-oxide to elute cleanly 3.

Troubleshooting Guide: Common Issues & Solutions

Issue 1: N-Oxide is lost in the aqueous phase during basic washing.

• Cause: The product's partition coefficient heavily favors the aqueous layer over standard organic solvents like dichloromethane (DCM).

• Solution: Shift to a non-aqueous neutralization strategy. Add solid K₂CO₃ directly to the crude reaction mixture in chloroform (CHCl₃) to form insoluble potassium meta-chlorobenzoate salts, which can then be filtered off 4. If an aqueous wash is strictly unavoidable, extract the aqueous layer repeatedly with a highly polar organic solvent mixture, such as a 3:1 ratio of CHCl₃ to isopropanol [[5]]().

Issue 2: Product degrades during solvent evaporation or storage.

• Cause: Thermal activation of residual m-CPBA during rotary evaporation.

• Solution: Implement a mandatory quench step. Stir the crude mixture with saturated aqueous sodium thiosulfate for 15 minutes prior to any basic wash or concentration [[2]]().

Quantitative Comparison of m-CPBA Removal Strategies

Workup Strategy	Base pKa	Typical N-Oxide Recovery (%)	Solvent Compatibility (Polarity Index)	Residual m-CBA (mol %)
Aqueous NaHCO₃ Wash	6.4	40 - 60% (Polar) / >85% (Lipophilic)	DCM (3.1), EtOAc (4.4)	< 5%
Solid K₂CO₃ Filtration	10.3	85 - 95% (All types)	CHCl₃ (4.1), DCM (3.1)	5 - 10%
Basic Alumina Plug	~9.0	90 - 98% (All types)	CHCl₃/MeOH gradients (5.1+)	< 1%
CHCl₃ / i-PrOH Extraction	N/A	80 - 90% (Polar)	CHCl₃/i-PrOH (3:1) (4.3)	< 5%

Step-by-Step Experimental Protocols

Protocol A: Solid-Phase Neutralization (For Highly Water-Soluble N-Oxides)

This protocol avoids aqueous-organic partitioning entirely, ensuring maximum recovery of highly polar N-oxides.

• Reaction Completion & Quench:

  • Upon completion of the oxidation in CHCl₃, cool the reaction to 0 °C.

  • Add 1.5 equivalents of saturated aqueous Na₂S₂O₃ dropwise and stir vigorously for 15 minutes.

  • Self-Validation: Spot the organic layer onto starch-iodide test paper. The paper must remain white (no blue-black color), confirming 0% active peroxides.

• Solid Base Addition:

  • To the vigorously stirring mixture, add 4.0 molar equivalents of solid, anhydrous K₂CO₃ directly to the flask 4.

  • Stir for an additional 30 minutes at room temperature. The K₂CO₃ will deprotonate the m-CBA, forming an insoluble potassium salt while simultaneously drying the trace water from the quench.

  • Self-Validation: Apply a wetted piece of pH paper to a small aliquot of the suspension; it should read ~8-9, confirming complete neutralization of the acid.

• Filtration and Isolation:

  • Filter the suspension through a medium-porosity glass frit to remove the solid potassium meta-chlorobenzoate and excess K₂CO₃.

  • Wash the filter cake thoroughly with 3 × 15 mL of CHCl₃/MeOH (9:1) to ensure all N-oxide is desorbed from the salts.

  • Concentrate the filtrate under reduced pressure to afford the crude N-oxide.

Protocol B: Basic Alumina Filtration (For Lipophilic to Moderately Polar N-Oxides)

This protocol utilizes the basicity of the stationary phase to chemically trap acidic byproducts.

• Preparation of the Alumina Plug:

  • Pack a short column (e.g., 3 cm diameter) with 5-10 cm of Brockmann Grade I Basic Alumina.

  • Pre-equilibrate the column with 100% DCM.

• Loading the Reaction Mixture:

  • After quenching the reaction with Na₂S₂O₃ and performing a standard phase separation, load the dried organic layer (containing N-oxide and m-CBA) directly onto the basic alumina plug.

• Elution:

  • Elute the column with a gradient of DCM to 10% MeOH in DCM. The basic alumina will tightly bind the m-CBA as a carboxylate salt 3.

  • Self-Validation: Spot the collected fractions on a TLC plate and stain with Bromocresol Green. The absence of a yellow spot (acidic proton) confirms the complete removal of m-CBA, while the N-oxide will appear as a distinct, UV-active or iodine-stainable spot.

References

• Title: trans-3-Benzyloxycarbonylamino-1-methyl-3-(methylcarbamoyl)azetidine-1-oxide Source: MDPI URL: [Link]

• Title: Reduction of Amine N-Oxides by Diboron Reagents Source: PMC - NIH URL: [Link]

• Title: Thesis submitted in accordance with the requirements of The University of Liverpool for the degree of Doctor of Philosophy Source: University of Liverpool URL: [Link]

• Title: A Multi-Step Continuous Flow Process for the N-Demethylation of Alkaloids Source: ConnectSci URL: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. livrepository.liverpool.ac.uk [livrepository.liverpool.ac.uk]
• 4. Reduction of Amine N-Oxides by Diboron Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. connectsci.au [connectsci.au]

Crystallization techniques for ethoxy-methyl-pyrimidine oxides

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive guide to address the thermodynamic and kinetic challenges specific to the crystallization of ethoxy-methyl-pyrimidine oxides.

The crystallization of these molecules is notoriously complex due to their structural dichotomy. The N-oxide moiety (N→O) possesses a strong dipole moment that acts as a dominant hydrogen-bond acceptor, driving strong intermolecular networks[1]. Concurrently, the ethoxy-methyl substituent introduces a flexible, lipophilic ether linkage that increases rotational degrees of freedom[2]. This amphiphilic nature often leads to liquid-liquid phase separation ("oiling out") if the supersaturation generation rate is not meticulously controlled.

Below, you will find field-proven methodologies, mechanistic troubleshooting guides, and quantitative data to ensure high-purity crystalline yields.

I. Validated Experimental Protocols

Protocol A: Binary Solvent Cooling Crystallization (Bulk Scale)

This protocol utilizes a solvent/anti-solvent approach to carefully navigate the metastable zone width (MZW) without triggering amorphous precipitation[3].

Step-by-Step Methodology:

• Dissolution: Suspend 1.0 g of crude ethoxy-methyl-pyrimidine oxide in 8.0 mL of the primary solvent (Methanol) in a jacketed crystallizer.

• Heating: Heat the suspension to 60°C under continuous stirring (300 rpm) until complete dissolution is achieved.

• Hot Filtration: Pass the hot solution through a 0.22 µm PTFE syringe filter into a pre-heated receiving flask to remove insoluble impurities that could act as premature nucleation sites.

• Anti-Solvent Addition: Maintain the solution at 55°C. Begin dropwise addition of the anti-solvent (Ethyl Acetate) at a rate of 0.5 mL/min until a total of 4.0 mL is added.

  • Self-Validating Check: After adding the first 1.0 mL of anti-solvent, pause the addition. The solution must remain optically clear for at least 60 seconds. If localized cloudiness persists and does not redissolve upon stirring, your initial primary solvent volume is too low, and you have prematurely breached the metastable limit. Add 0.5 mL of hot Methanol until clear, and resume.

• Controlled Cooling: Program the jacketed vessel to cool from 55°C to 5°C at a strict linear rate of 0.1°C/min.

  • Causality: Slow cooling ensures that the flexible ethoxy-methyl chains have sufficient time to adopt their lowest-energy conformation, promoting ordered lattice assembly rather than kinetic trapping[2].

• Isolation: Once the system reaches 5°C, hold for 2 hours to maximize yield. Isolate the crystals via vacuum filtration using a Büchner funnel. Wash the filter cake with 2.0 mL of ice-cold Ethyl Acetate.

• Drying: Dry the crystals in a vacuum desiccator over phosphorus pentoxide (P₂O₅) for 24 hours to remove residual moisture coordinated by the N-oxide dipole[1].

Protocol B: Vapor Diffusion for Single-Crystal X-Ray Diffraction (SCXRD)

For structural elucidation, high-quality single crystals are required.

• Dissolve 10 mg of the compound in 0.5 mL of Dichloromethane (DCM) in a 2-dram inner vial[4].

• Place the open inner vial inside a 20 mL outer vial containing 3.0 mL of Hexane (anti-solvent).

• Seal the outer vial tightly with a PTFE-lined cap and leave it undisturbed at 20°C for 3–5 days. The slow vapor-phase equilibration guarantees a minimal supersaturation rate, yielding pristine, block-like monocrystals[4].

II. Pathway Visualization

Fig 1: Thermodynamic workflow for the cooling and anti-solvent crystallization of pyrimidine oxides.

III. Quantitative Data & Solvent Selection Matrix

To optimize your workflow, consult the following solvent matrix. Data is normalized for a standard ethoxy-methyl-pyrimidine N-oxide derivative.

Primary Solvent	Anti-Solvent	Ratio (v/v)	MZW Width (ΔT)	Optimal Cooling Rate	Expected Yield	Crystal Habit
Methanol	Ethyl Acetate	2:1	12°C	0.1 °C/min	82 - 88%	Prismatic / Block
Ethanol	Hexane	1:2	8°C	0.05 °C/min	75 - 80%	Needles
Dichloromethane	Hexane	1:5	N/A (Vapor)	Isothermal	60 - 65%	Large Monoclinic
THF	Heptane	1:1.5	15°C	0.2 °C/min	85 - 90%	Agglomerates

IV. Troubleshooting Guide

Q: Why does my ethoxy-methyl-pyrimidine oxide "oil out" instead of forming solid crystals? A: Oiling out (liquid-liquid phase separation) occurs when the supersaturation curve crosses the spinodal decomposition boundary before reaching the nucleation curve. Mechanistically, the flexible ethoxy-methyl ether linkage lowers the lattice energy, melting the solute-solvent mixture at the crystallization temperature. Solution: You must decrease the supersaturation generation rate. Re-heat the biphasic mixture until it forms a single clear phase. Add 10-15% more primary solvent to widen the metastable zone, and reduce your cooling rate by half[3].

Q: My crystals are forming too rapidly and trapping impurities (occlusion). How do I fix this? A: Rapid precipitation is a symptom of a highly concentrated, hyper-saturated solution[3]. When the thermodynamic driving force is too high, crystal growth outpaces the diffusion of impurities away from the advancing crystal face. Solution: Reheat the solution to 60°C to dissolve the occluded crystals. Introduce a "seeding" step: at 50°C, add 1-2 mg of pure crystalline dust. Seeding bypasses the high-energy primary nucleation barrier, allowing controlled secondary growth at lower supersaturation levels.

Q: How do I manage the hygroscopic nature of the pyrimidine N-oxide during filtration? A: The N-O bond is a highly polarized coordinate covalent bond, making it a voracious hydrogen-bond acceptor that readily pulls moisture from the ambient air[1]. Solution: Perform the vacuum filtration under a blanket of dry nitrogen. Avoid pulling air through the filter cake for extended periods. Immediately transfer the damp cake to a vacuum oven or a desiccator containing a strong desiccant.

V. Frequently Asked Questions (FAQs)

Q1: How do I choose the best primary solvent for a novel pyrimidine N-oxide derivative? A1: The ideal primary solvent should dissolve the compound completely near its boiling point but show a steep drop in solubility at room temperature[3]. Because pyrimidine N-oxides are highly polar but possess lipophilic side chains (ethoxy-methyl), moderately polar, hydrogen-bond-donating solvents like Methanol or Ethanol are typically the most effective starting points[5].

Q2: Does the oxidation state of the pyrimidine ring affect the crystallization technique? A2: Yes. Unoxidized pyrimidines are generally more lipophilic and crystallize well from non-polar mixtures. The introduction of the N-oxide dramatically increases the topological polar surface area (TPSA). This requires the shift toward binary systems (e.g., DCM/Hexane) to balance the solvation of the polar core and the lipophilic ethoxy-methyl tail[6].

Q3: Can I use halogen bonding to co-crystallize these oxides? A3: Absolutely. The N-oxide oxygen is an excellent halogen-bond acceptor. Researchers frequently co-crystallize pyrimidine N-oxides with fluorinated or iodinated co-formers (e.g., 1,4-diiodotetrafluorobenzene) to engineer highly ordered, predictable supramolecular architectures via N···I and N···O halogen bonds[4].

VI. References

• Comparison of N···I and N···O Halogen Bonds in Organoiodine Cocrystals of Heterocyclic Aromatic Diazine Mono-N-oxides Source: ACS Crystal Growth & Design URL:[Link]

• Heterocyclic N-Oxides – An Emerging Class of Therapeutic Agents Source: PubMed Central (PMC) URL:[Link]

• Access to Highly Substituted Pyrimidine N-Oxides and 4-Acetoxy... Source: Thieme Connect URL:[Link]

• Diaminopyrimidine oxide Minoxidil Source: Tiiips URL:[Link]

• Discovery of a Novel Class of Potent Human Deoxyuridine Triphosphatase Inhibitors... Source: ACS Publications URL:[Link]

Sources

• 1. Heterocyclic N-Oxides – An Emerging Class of Therapeutic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Thieme E-Journals - Synthesis / Abstract [thieme-connect.de]
• 6. Diaminopyrimidine oxide Minoxidil - Descrizione [tiiips.com]

Reference Data & Comparative Studies

A Comparative Guide to the Mass Spectrometry Fragmentation of 4-ethoxy-6-methylpyrimidine 1-oxide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the predicted mass spectral fragmentation pattern of 4-ethoxy-6-methylpyrimidine 1-oxide. In the absence of direct experimental data for this specific molecule, this document synthesizes established fragmentation principles of structurally related compounds to offer a robust predictive guide. We will explore the characteristic fragmentation pathways of pyrimidine derivatives, the influence of ethoxy and methyl substituents, and the pivotal role of the N-oxide functionality in directing fragmentation. This guide will objectively compare these predicted patterns with known fragmentation of similar heterocyclic compounds, supported by data from peer-reviewed literature.

Introduction to 4-ethoxy-6-methylpyrimidine 1-oxide and its Analytical Importance

Pyrimidine derivatives are a cornerstone in medicinal chemistry and drug development, exhibiting a wide range of biological activities, including antiviral, antitumor, and antibacterial properties.[1] The introduction of an N-oxide functionality can significantly alter a molecule's pharmacokinetic and pharmacodynamic properties. Therefore, the accurate structural elucidation of such compounds is paramount. Mass spectrometry is an indispensable tool for this purpose, providing detailed structural information through the analysis of fragmentation patterns.[1] Understanding the fragmentation of 4-ethoxy-6-methylpyrimidine 1-oxide is crucial for its identification, characterization, and for metabolism studies.

Predicted Fragmentation Pathways under Electrospray Ionization (ESI-MS/MS)

Under typical positive ion electrospray ionization conditions, 4-ethoxy-6-methylpyrimidine 1-oxide is expected to be observed as the protonated molecule, [M+H]⁺. Subsequent collision-induced dissociation (CID) would induce fragmentation. The fragmentation cascade is predicted to be initiated by the N-oxide group and the substituents on the pyrimidine ring.

A key and diagnostic fragmentation of N-oxides is the neutral loss of an oxygen atom or a hydroxyl radical from the protonated molecule.[2][3] This "deoxygenation" can be a result of thermal activation or collision-induced dissociation.[3] For 4-ethoxy-6-methylpyrimidine 1-oxide, the following primary fragmentation steps are proposed:

• Loss of a Hydroxyl Radical: The protonated N-oxide can readily lose a hydroxyl radical (•OH), a characteristic fragmentation pathway for N-oxides.[2]

• Loss of an Oxygen Atom: A neutral loss of an oxygen atom from the protonated molecule to form an [M+H-O]⁺ ion is also a common fragmentation for N-oxides.[2][3]

• Loss of Ethylene from the Ethoxy Group: The ethoxy substituent can undergo a neutral loss of ethylene (C₂H₄) via a rearrangement, a common fragmentation for ethoxy-substituted heterocycles.[4]

• Cleavage of the Ethoxy Group: Direct cleavage of the ethoxy group can lead to the loss of an ethoxy radical (•OC₂H₅) or ethanol (C₂H₅OH).

• Pyrimidine Ring Cleavage: Following initial losses from the substituents and the N-oxide, the pyrimidine ring itself can undergo cleavage, leading to smaller fragment ions.[1][5][6]

These predicted pathways are summarized in the table below and illustrated in the subsequent diagram.

Precursor Ion (m/z)	Proposed Fragment Ion (m/z)	Neutral Loss	Proposed Structure of Fragment
[M+H]⁺	[M+H - 17]⁺	•OH	4-ethoxy-6-methylpyrimidinium
[M+H]⁺	[M+H - 16]⁺	O	Protonated 4-ethoxy-6-methylpyrimidine
[M+H]⁺	[M+H - 28]⁺	C₂H₄	Protonated 4-hydroxy-6-methylpyrimidine 1-oxide
[M+H - 16]⁺	[M+H - 16 - 28]⁺	C₂H₄	Protonated 4-hydroxy-6-methylpyrimidine

Comparison with Structurally Related Compounds

The predicted fragmentation of 4-ethoxy-6-methylpyrimidine 1-oxide can be compared to the known fragmentation of similar compounds:

• Quinoline N-oxide: Under CID, protonated quinoline N-oxide shows a characteristic loss of a hydroxyl radical.[2] This supports the proposed primary fragmentation of our target molecule.

• Substituted Pyrimidines: Studies on various substituted pyrimidines consistently show the initial loss of substituents followed by the fragmentation of the heterocyclic ring.[1][5][6] For instance, ethoxy-substituted pyrimidines are known to lose ethylene.[4]

• Aliphatic N-oxides: The CID spectra of protonated aliphatic N-oxides often exhibit a key product ion corresponding to the loss of a hydroxyl radical and subsequent alkene losses, which helps in identifying the alkyl groups attached to the nitrogen.[7]

The presence of both the N-oxide and the ethoxy group in 4-ethoxy-6-methylpyrimidine 1-oxide suggests that the fragmentation spectrum will likely be a composite of the characteristic fragmentations of both functionalities. The relative abundance of the fragment ions will depend on the collision energy and the gas-phase basicity of the different protonation sites.

Experimental Protocol for Mass Spectrometry Analysis

To experimentally verify the predicted fragmentation pattern, the following LC-MS/MS protocol is recommended:

1. Sample Preparation:

• Dissolve a reference standard of 4-ethoxy-6-methylpyrimidine 1-oxide in a suitable solvent (e.g., methanol or acetonitrile) to a final concentration of 1 µg/mL.

2. Liquid Chromatography (LC) Conditions:

• LC System: An Agilent 1200 series or equivalent.
• Column: A C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm).
• Mobile Phase A: Water with 0.1% formic acid.
• Mobile Phase B: Acetonitrile with 0.1% formic acid.
• Gradient: A suitable gradient to ensure separation from any impurities (e.g., 5% B to 95% B over 5 minutes).
• Flow Rate: 0.3 mL/min.
• Injection Volume: 5 µL.

3. Mass Spectrometry (MS) Conditions:

• Mass Spectrometer: A hybrid quadrupole/time-of-flight (Q-TOF) mass spectrometer or a triple quadrupole mass spectrometer.
• Ionization Source: Electrospray Ionization (ESI) in positive ion mode.
• Capillary Voltage: 3.5 kV.
• Source Temperature: 120 °C.
• Desolvation Gas Temperature: 350 °C.
• Desolvation Gas Flow: 600 L/hr.
• Full Scan MS: Acquire data from m/z 50 to 500 to identify the protonated molecule [M+H]⁺.
• Tandem MS (MS/MS): Select the [M+H]⁺ ion for collision-induced dissociation (CID) using a range of collision energies (e.g., 10-40 eV) with argon as the collision gas. This will generate the product ion spectrum for structural elucidation.

Visualization of the Predicted Fragmentation Pathway

The following diagram, generated using DOT language, illustrates the proposed primary fragmentation pathways for protonated 4-ethoxy-6-methylpyrimidine 1-oxide.

Caption: Proposed ESI-MS/MS fragmentation of 4-ethoxy-6-methylpyrimidine 1-oxide.

Conclusion

This guide provides a scientifically grounded prediction of the mass spectral fragmentation pattern of 4-ethoxy-6-methylpyrimidine 1-oxide. By synthesizing information from the fragmentation of related pyrimidine derivatives and N-oxides, we anticipate that the key fragmentation pathways will involve the loss of a hydroxyl radical or an oxygen atom from the N-oxide functionality, as well as the loss of ethylene from the ethoxy substituent. The provided experimental protocol offers a clear path for the empirical validation of these predictions. This comprehensive guide serves as a valuable resource for researchers in the structural characterization of this and similar novel chemical entities.

References

• Parmar, J. M., & Joshi, N. K. (2012). Mass spectral fragmentation modes of pyrimidine derivatives. International Journal of Chemical and Technical Research, 4(3), 834-841.
• Salem, M. A. I., Ali, T. E., Marzouk, M. I., Salem, M. S., & Ghazala, A. (2016). Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines. American Journal of Chemistry, 6(2), 29-37.
• Lawrence, E. F., & Tokes, L. (1982). The mass spectra of pyrimidines: 2(1H)-pyrimidinone and some N(1)-substituted derivatives. Canadian Journal of Chemistry, 60(14), 1801-1806.
• Korfmacher, W. A., et al. (2001). A tandem mass spectrometric study of the N-oxides, quinoline N-oxide, carbadox, and olaquindox, carried out at high mass accuracy using electrospray ionization. Journal of the American Society for Mass Spectrometry, 12(6), 657-665.

• NIST. (n.d.). Pyrimidine, 4-methyl-. NIST Chemistry WebBook. Retrieved from [Link]

• NIST. (2021). CID fragmentation of deprotonated N-acyl aromatic sulfonamides. Smiles-type and nitrogen-oxygen rearrangements. Retrieved from [Link]

• ResearchGate. (2023). Structural fragments of methyl-substituted pyrimidine (without an imidazole ring), indicating similar behavior in protomer and tautomer formation. Retrieved from [Link]

• Malviya, M., et al. (2013). Mass spectra analysis of N-oxides of Chemical Weapons Convention related aminoethanols under electrospray ionization conditions. Rapid Communications in Mass Spectrometry, 27(19), 2209-2218.

• Salem, M. A. I., et al. (2016). Mass spectral fragmentation modes of some new pyrimidinethiones, thiazolo[3,2-a]pyrimidines and bis-pyrimidines. ResearchGate. Retrieved from [Link]

• Ramanathan, R., et al. (2001). Fragmentation of N-oxides (deoxygenation) in atmospheric pressure ionization: investigation of the activation process. Rapid Communications in Mass Spectrometry, 15(22), 2085-2090.

• Wikipedia. (n.d.). Collision-induced dissociation. Retrieved from [Link]

• Cvetkovikj, I., et al. (2022). Establishing mass spectral fragmentation patterns for the characterization of 1,2-unsaturated pyrrolizidine alkaloids and n-oxides. Macedonian Pharmaceutical Bulletin, 68(1), 19-29.

• University of Arizona. (n.d.). Interpretation of mass spectra. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• University of Illinois. (n.d.). Mass Spectrometry: Fragmentation. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Fragmentation of N-oxides (deoxygenation) in atmospheric pressure ionization: investigation of the activation process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. sphinxsai.com [sphinxsai.com]
• 6. article.sapub.org [article.sapub.org]
• 7. researchgate.net [researchgate.net]

A Researcher's Guide to Differentiating Pyrimidine 1-Oxide and 3-Oxide Isomers by NMR Spectroscopy

Introduction

Pyrimidine N-oxides are a cornerstone in heterocyclic chemistry, serving as versatile intermediates in organic synthesis and as core scaffolds in numerous pharmacologically active compounds.[1][2] The direct N-oxidation of a substituted pyrimidine ring can, however, lead to a mixture of two regioisomers: the 1-oxide and the 3-oxide.[3][4] For researchers in drug development and medicinal chemistry, the unambiguous structural determination of these isomers is not merely an academic exercise; it is a critical step that dictates biological activity and subsequent synthetic pathways.

This guide provides an in-depth, technical comparison of pyrimidine 1-oxide and 3-oxide isomers, focusing on the application of Nuclear Magnetic Resonance (NMR) spectroscopy as the definitive analytical tool. We will move beyond simple data reporting to explain the underlying electronic principles that govern the observed spectral differences, providing field-proven insights and detailed experimental workflows to empower researchers to confidently assign these structures.

The Fundamental Principle: Anisotropic Electronic Effects of the N-Oxide Moiety

The key to distinguishing pyrimidine N-oxide isomers lies in understanding the profound and position-dependent electronic influence of the N→O bond. The N-oxide functionality acts as a potent anisotropic group, exhibiting two opposing effects:

• Inductive Effect (-I): The highly electronegative oxygen atom strongly withdraws electron density from the ring through the nitrogen atom. This effect is most pronounced at the positions ortho and para to the N-oxide.

• Resonance Effect (+M): The oxygen atom can donate a lone pair of electrons into the aromatic system, increasing electron density at the ortho and para carbons.

This duality creates a distinct electronic environment for the protons and carbons in the 1-oxide versus the 3-oxide isomer, leading to predictable and measurable differences in their NMR chemical shifts. In ¹H NMR, the major observable effect is a significant downfield shift (deshielding) of the protons at the positions ortho (α) and para (γ) to the N-oxide group, primarily due to the inductive effect and the magnetic anisotropy of the N-O bond.[4]

¹H NMR Spectroscopy: The First Line of Inquiry

For any substituted pyrimidine, a simple one-dimensional ¹H NMR spectrum provides the initial, and often most telling, evidence for isomeric differentiation. The diagnostic signals are the protons on the pyrimidine ring itself.

Upon N-oxidation, the protons ortho and para to the newly formed N-oxide experience the most significant downfield shift compared to the parent pyrimidine.[4]

• For a 1-Oxide Isomer: Protons at the C2 and C6 positions are most affected. The H6 proton, being ortho, and the H2 proton, also ortho, will both shift significantly downfield.

• For a 3-Oxide Isomer: Protons at the C2 and C4 positions are most affected. The H2 proton (ortho) and the H4 proton (ortho) will experience the largest downfield shifts.

Let's consider the practical example of 4-methylpyrimidine. N-oxidation can yield 4-methylpyrimidine 1-oxide or 4-methylpyrimidine 3-oxide.

• In the 1-oxide , the H2 and H6 protons will be shifted significantly downfield.

• In the 3-oxide , the H2 and H5 protons are adjacent to the N-oxides, but the most pronounced effect will be on the protons ortho to N3, namely H2 and H4 (in this case, the methyl group at C4). The signal for the C4-methyl group will also be shifted downfield compared to its position in the 1-oxide isomer, where it is further from the site of oxidation.

The following diagram illustrates the logical workflow for this initial analysis.

Caption: Key HMBC correlations for a 1-oxide isomer.

Caption: Key HMBC correlations for a 3-oxide isomer.

NOESY (Nuclear Overhauser Effect Spectroscopy)

The NOESY experiment detects protons that are close to each other in space (< 5 Å), regardless of their bonding connectivity. [5][6]This is exceptionally useful for confirming the relative positions of substituents and ring protons.

• In the 1-Oxide: A clear NOE correlation would be observed between the H6 proton and the H5 proton .

• In the 3-Oxide: An NOE would be observed between the protons of the C4-methyl group and the H5 proton . This spatial proximity provides irrefutable evidence for the 3-oxide structure.

Experimental Protocols

Protocol 1: General N-Oxidation of a Substituted Pyrimidine

This protocol describes a common method using hydrogen peroxide in acetic acid. [3]

• Dissolution: Dissolve the substituted pyrimidine (1.0 eq) in glacial acetic acid (5-10 mL per gram of starting material).

• Addition of Oxidant: To the stirring solution, add hydrogen peroxide (30% aq. solution, 1.5 - 3.0 eq) dropwise at room temperature. An ice bath may be used to control any initial exotherm.

• Reaction: Heat the mixture to 60-80 °C and monitor the reaction by TLC or LCMS until the starting material is consumed (typically 4-12 hours).

• Workup: Cool the reaction mixture to room temperature. Carefully neutralize the acetic acid by slowly adding a saturated solution of sodium bicarbonate or sodium carbonate until effervescence ceases.

• Extraction: Extract the aqueous mixture with a suitable organic solvent (e.g., dichloromethane or ethyl acetate) three times.

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: The crude product, often a mixture of 1- and 3-oxide isomers, can be purified and separated by column chromatography on silica gel or basic alumina. [3]

Protocol 2: NMR Sample Preparation

• Sample Weighing: Accurately weigh 5-10 mg of the purified pyrimidine N-oxide isomer.

• Solvent Selection: Dissolve the sample in ~0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, or MeOD-d₄) in a clean, dry vial. DMSO-d₆ is often a good choice for polar N-oxides.

• Transfer: Transfer the solution to a standard 5 mm NMR tube.

• Acquisition: Acquire ¹H, ¹³C, and, if necessary, COSY, HSQC, HMBC, and NOESY spectra on a spectrometer (400 MHz or higher is recommended for better resolution).

Conclusion

The structural assignment of pyrimidine 1-oxide and 3-oxide isomers is a challenge readily overcome by a systematic application of NMR spectroscopy. A standard ¹H NMR spectrum often provides sufficient information by revealing the characteristic downfield shifts of protons ortho and para to the N-oxide group. ¹³C NMR serves as an excellent method of confirmation. In cases of ambiguity, 2D NMR techniques, particularly HMBC, offer definitive through-bond correlations that leave no room for doubt. By understanding the fundamental electronic effects of the N-oxide moiety and applying this multi-tiered analytical approach, researchers can confidently and accurately characterize these critical synthetic intermediates.

References

• Kato, T., Yamanaka, H., & Hiranuma, H. (1977). ON THE STRUCTURAL DETERMINATION OF PYRIMIDINE N-OXIDES. HETEROCYCLES, 8, 417-422. [Link]

• Jovanovic, M. V., & Biehl, E. R. (1984). Syntheses of some pyrimidine N-oxides. Canadian Journal of Chemistry, 62(6), 1176-1179. [Link]

• Reddy, T. R., Kumar, M. A., & Reddy, L. M. (2022). Tungstate catalyzed oxidation of Pyrimidines with hydrogen peroxide: A novel and industrial scale synthesis of Minoxidil, Kopyrr. Quest Journals Journal of Research in Pharmaceutical Science, 8(5), 19-24. [Link]

• Abdel-Wahab, B. F., & Mohamed, H. A. (2014). SYNTHESIS OF PYRIMIDINE DERIVATIVES. Egyptian Journal of Chemistry, 57(1), 1-25. [Link]

• Hassan, A. A., & El-Naggar, M. M. (2022). An overview on synthesis and biological activity of pyrimidines. World Journal of Advanced Research and Reviews, 15(1), 269-282. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of pyrimidines. Retrieved from [Link]

• Taylor, E. C., & Sowinski, F. (1975). Pyrimidine N-oxides. Oxidation of 5-nitroso-2,4,6-triaminopyrimidine. Journal of Organic Chemistry, 40(17), 2321-2329. [Link]

• Columbia University. (n.d.). HSQC and HMBC. NMR Core Facility. Retrieved from [Link]

• LibreTexts Chemistry. (2023). 5.4: NOESY Spectra. Retrieved from [Link]

• Dev Log My Vlog. (2022, August 31). 2D NMR: NOESY NMR INTERPRETATION [Video]. YouTube. [Link]

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• 6. chem.libretexts.org [chem.libretexts.org]

The Mechanistic Challenge: Why 1D ^13^C NMR Falls Short

Unmasking Regiochemistry: A Comparative Guide to ^13^C and ^15^N NMR Workflows for Pyrimidine N-Oxide Derivatives

As a Senior Application Scientist navigating the complexities of heterocyclic drug discovery, I frequently encounter the analytical bottleneck of assigning regiochemistry in pyrimidine N-oxide derivatives. Pyrimidine N-oxides are highly valued in medicinal chemistry as bioisosteres and reactive intermediates. However, the introduction of the N-oxide moiety creates a strong dipole that drastically alters the magnetic shielding tensor of the pyrimidine ring.

Standard 1D ^13^C NMR often fails to unambiguously distinguish between regioisomers (e.g., N1-oxide vs. N3-oxide) or differentiate N-alkylation from O-alkylation. This guide objectively compares two advanced structural elucidation workflows—Multi-Nuclear 2D NMR and DFT-GIAO Computed Chemical Shifts —providing the mechanistic causality and self-validating protocols required to confidently assign these complex structures.

To understand why advanced workflows are necessary, we must first examine the causality behind N-oxidation substituent effects. In a parent pyrimidine ring, the exact ^13^C NMR values in CDCl3 are well-established: 159.0 ppm (C2), 156.4 ppm (C4, C6), and 121.4 ppm (C5) 1[1].

When N-oxidation occurs, the oxygen atom acts as a strong π -donor but a σ -acceptor. This dual electronic nature increases electron density at the ortho (C2, C6) and para (C4) positions via resonance, leading to a pronounced upfield shift (shielding). Conversely, the inductive electron-withdrawing effect of the formally positive nitrogen deshields the meta position (C5). In highly substituted pyrimidines, these shifts overlap with existing substituent effects, rendering empirical 1D assignments highly speculative. Furthermore, distinguishing between N-alkylated and O-alkylated adducts using standard 1D techniques is notoriously unreliable2[3].

Table 1: Quantitative Shift Dynamics in Pyrimidine N-Oxidation

Carbon Position	Parent Pyrimidine δ (ppm)	Pyrimidine N-Oxide Effect ( Δδ )	Mechanistic Causality
C2	159.0	Upfield (-5 to -12 ppm)	Shielded by π -donation from N-oxide oxygen.
C4 / C6	156.4	Upfield (-5 to -10 ppm)	Shielded by resonance (para/ortho relationship).
C5	121.4	Downfield (+3 to +8 ppm)	Deshielded by inductive pull of the N^+^ center.

Workflow Comparison: 2D NMR vs. DFT-GIAO

To resolve these ambiguities, laboratories typically deploy one of two self-validating workflows.

Method A: Multi-Nuclear 2D NMR (^1H-^15^N HMBC) relies on empirical through-bond connectivity. Because pyrimidine N-oxides lack protons directly attached to the nitrogen, ^1H-^15^N HSQC is useless. Instead, ^1H-^15^N HMBC is the gold standard, detecting 2-bond and 3-bond couplings from adjacent ring protons to the ^15^N nucleus. Method B: DFT-GIAO Prediction utilizes Density Functional Theory to compute the magnetic shielding tensors of proposed regioisomers, comparing them statistically against experimental 1D ^13^C data4[4].

Table 2: Performance & Resource Comparison

Parameter	Method A: ^1H-^15^N HMBC	Method B: DFT-GIAO Prediction
Primary Advantage	Absolute empirical proof of connectivity.	Requires only standard 1D ^13^C NMR data.
Hardware Required	High-field NMR (≥600 MHz) with CryoProbe.	High-Performance Computing (HPC) cluster.
Sample Limitation	Requires high concentration (>15 mg) due to 0.37% ^15^N natural abundance.	Independent of sample amount; limited by molecular flexibility (conformers).
Execution Time	12–24 hours of acquisition time.	4–48 hours of computation time.

Structural Elucidation Decision Matrix

Decision tree for elucidating pyrimidine N-oxide regiochemistry using NMR and DFT workflows.

Step-by-Step Experimental Methodologies

Protocol A: Natural Abundance ^1H-^15^N HMBC Acquisition

Causality Note: Because ^15^N has a natural abundance of only 0.37% and a negative gyromagnetic ratio, direct detection is highly insensitive. Indirect detection via the highly sensitive ^1H nucleus (HMBC) using a CryoProbe is mandatory for self-validating results.

• Sample Preparation: Dissolve 15–20 mg of the purified pyrimidine N-oxide in 600 µL of CDCl3 (or DMSO-d6). Filter through glass wool into a high-quality 5 mm NMR tube to ensure high magnetic field homogeneity.

• Prerequisite Validation: Acquire a standard ^1H-^13^C HSQC spectrum. Self-Validation Step: Ensure all direct C-H correlations are assigned to rule out artifacts in the subsequent HMBC.

• Probe & Sequence Selection: Utilize a 600 MHz (or higher) spectrometer equipped with a 5 mm HCN CryoProbe. Select the hmbcgplpndqf pulse sequence (or equivalent).

• Parameter Optimization: Set the long-range coupling constant ( nJNH​ ) to 5–8 Hz, which is optimal for 2-bond and 3-bond nitrogen-proton couplings in pyrimidines.

• Acquisition & Processing: Run for 12–24 hours (depending on concentration). Process with zero-filling and sine-bell apodization. Reference the ^15^N chemical shifts externally to liquid ammonia (0 ppm) or nitromethane (380.2 ppm).

Protocol B: DFT-GIAO Chemical Shift Prediction

Causality Note: The N-oxide moiety possesses a zwitterionic resonance structure with a formal negative charge on the oxygen. Therefore, basis sets containing diffuse functions (denoted by "+") are strictly required to accurately model the expanded electron cloud.

• Conformational Search: Generate all possible 3D conformers of the proposed regioisomers using Molecular Mechanics (e.g., MMFF94 force field) within a 5 kcal/mol energy window.

• Geometry Optimization: Submit the lowest-energy conformers to a DFT geometry optimization at the B3LYP/6-31G(d) level in the gas phase. Self-Validation Step: Run a frequency calculation to ensure the absence of imaginary frequencies (confirming a true energy minimum).

• GIAO Calculation: Perform the NMR shielding tensor calculation using the Gauge-Independent Atomic Orbital (GIAO) method at the B3LYP/6-311+G(2d,p) level. Apply the Polarizable Continuum Model (PCM) specifying the experimental NMR solvent (e.g., chloroform).

• Statistical Validation: Convert the computed isotropic shielding values to chemical shifts using linear scaling factors derived from a standard reference set. Calculate the Root Mean Square Deviation (RMSD) between the experimental 1D ^13^C shifts and the computed shifts for each regioisomer. The correct structure will self-validate by yielding a significantly lower RMSD (typically < 2.5 ppm).

Conclusion

Both workflows offer robust solutions to the pyrimidine N-oxide regiochemistry problem. If sample mass is abundant and a CryoProbe is accessible, the ^1H-^15^N HMBC workflow provides irrefutable, empirical proof of structure. However, in late-stage drug development where synthetic yields may be low, the DFT-GIAO workflow serves as a highly accurate, non-destructive alternative that maximizes the utility of standard 1D ^13^C NMR data.

References

• Product Class 12: Pyrimidines. Thieme Connect.
• Competition between N and O: use of diazine N-oxides as a test case for the Marcus theory rationale for ambident reactivity. Chemical Science (RSC Publishing).
• 15N‐NMR Studies of Aminopyridines, Aminopyrimidines and of Some Diazine N‐Oxides. ResearchGate.

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• 2. Competition between N and O: use of diazine N -oxides as a test case for the Marcus theory rationale for ambident reactivity - Chemical Science (RSC Publishing) DOI:10.1039/D0SC02834G [pubs.rsc.org]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]

A Researcher's Guide to Validating N-Oxidation Regioselectivity Using NOESY NMR

In the landscape of drug development and medicinal chemistry, the synthesis of heterocyclic N-oxides is a common strategy to modulate the physicochemical and pharmacokinetic properties of lead compounds. However, the N-oxidation of heterocycles containing multiple nitrogen atoms often leads to a mixture of regioisomers, presenting a significant analytical challenge. The precise determination of the site of N-oxidation is critical, as different regioisomers can exhibit vastly different biological activities and metabolic fates.[1] This guide provides an in-depth, experimentally-grounded comparison of methods for validating N-oxidation regioselectivity, with a primary focus on the definitive application of Nuclear Overhauser Effect Spectroscopy (NOESY) NMR.

The Challenge of N-Oxidation Regioselectivity

The introduction of an N-oxide moiety can significantly alter a molecule's properties.[2] For instance, N-oxidation can increase water solubility, modulate basicity, and introduce a new site for metabolic attack or hydrogen bonding. When a heterocyclic scaffold presents multiple nitrogen atoms susceptible to oxidation, controlling the regioselectivity of the reaction can be difficult. Common oxidizing agents like hydrogen peroxide or peroxyacids can exhibit poor selectivity, yielding a mixture of N-oxide products.[3]

The resulting analytical problem is non-trivial. Isomers of N-oxides often have very similar polarities, making chromatographic separation challenging. Furthermore, routine 1D NMR (¹H and ¹³C) and mass spectrometry may not provide unambiguous evidence to distinguish between the possible regioisomers, as the changes in chemical shifts and mass are often too subtle.[2][4]

Why NOESY NMR is the Definitive Solution

While various analytical techniques can be employed, NOESY NMR stands out as a robust and often conclusive method for determining N-oxidation regioselectivity. The power of NOESY lies in its ability to detect through-space interactions, specifically the Nuclear Overhauser Effect (NOE), between protons that are in close spatial proximity (typically < 5 Å), irrespective of their through-bond connectivity.[5]

In contrast, other 2D NMR techniques like COSY (Correlation Spectroscopy) and HMBC (Heteronuclear Multiple Bond Correlation) reveal through-bond correlations.[6][7] While essential for overall structure elucidation, they may not provide the definitive evidence needed to pinpoint the exact location of the N-oxide. The N-oxide oxygen atom causes a significant downfield shift in the ¹H NMR spectrum for protons on adjacent carbons.[2] By observing an NOE correlation between a known proton and a proton adjacent to a potential N-oxidation site, the regiochemistry can be unequivocally assigned.

Conceptual Framework: Through-Space vs. Through-Bond Correlations

To understand the unique advantage of NOESY, it's crucial to differentiate between through-space and through-bond correlations.

A Comparative Analysis of Validation Methods

Method	Principle	Advantages	Disadvantages
NOESY NMR	Detects through-space proton-proton proximity (< 5 Å).[5]	Unambiguous assignment of regiochemistry. Applicable to molecules in solution.	Can be time-consuming for very weak NOEs. Requires careful parameter optimization.
X-ray Crystallography	Determines the three-dimensional structure of a molecule in a crystal lattice.	Provides a definitive solid-state structure.	Requires a suitable single crystal, which can be difficult to obtain. The solid-state conformation may not be the same as in solution.
HMBC NMR	Detects long-range (2-3 bond) correlations between protons and carbons.	Useful for general structure elucidation.	May not provide definitive evidence for N-oxide placement if the key correlations are ambiguous or absent.
¹H & ¹³C NMR	Measures the chemical environment of protons and carbons.	Provides initial structural information. The N-oxide causes a downfield shift of adjacent protons and carbons.[2]	Chemical shift changes can be subtle and may not be sufficient for unambiguous assignment, especially in complex molecules.
Mass Spectrometry	Measures the mass-to-charge ratio of ions.	Confirms the molecular weight and elemental composition.	Cannot distinguish between isomers with the same molecular formula.

Experimental Protocol: A Step-by-Step Guide to NOESY for N-Oxide Validation

This protocol outlines the key steps for acquiring and analyzing a 2D NOESY spectrum to determine the regioselectivity of N-oxidation.

Sample Preparation

• Purity: Ensure the sample is of high purity (≥95%) to avoid interference from impurities.

• Concentration: A concentration of 5-10 mg in 0.5-0.7 mL of a suitable deuterated solvent is typically sufficient for a high-field NMR spectrometer.[8] The optimal concentration should provide a good signal-to-noise ratio in a standard ¹H NMR spectrum within 8-16 scans.[9]

• Solvent: Choose a solvent that fully dissolves the sample and has minimal overlapping signals with the analyte. Common choices include CDCl₃, DMSO-d₆, and MeOD.

• Degassing: For small molecules, it is highly recommended to degas the sample to remove dissolved oxygen, which can quench the NOE effect.[10] This can be achieved by several freeze-pump-thaw cycles.

NMR Data Acquisition

• Spectrometer: A high-field NMR spectrometer (e.g., 500 MHz or higher) is recommended for better signal dispersion and sensitivity.[8]

• Initial Spectra: Acquire standard 1D ¹H and ¹³C spectra, as well as a 2D COSY spectrum, to assign as many proton and carbon signals as possible.

• NOESY Experiment Setup:

  • Pulse Sequence: Use a standard 2D NOESY pulse sequence (e.g., noesygpph on Bruker instruments).

  • Non-spinning: The sample should not be spun during the NOESY experiment to avoid modulation artifacts.[9][11]

  • Mixing Time (d8 or tm): This is a critical parameter. For small molecules (MW < 600), a mixing time of 0.5-1.0 seconds is a good starting point.[10][12] It may be necessary to run a series of NOESY experiments with varying mixing times to optimize the NOE enhancement.

  • Relaxation Delay (d1): Set the relaxation delay to at least 1.5 times the longest T₁ relaxation time of the protons of interest to ensure full relaxation between scans. A typical value is 2-4 seconds.[9][13]

  • Number of Scans (ns): The number of scans should be a multiple of 8 or 16 and sufficient to achieve a good signal-to-noise ratio for the cross-peaks.[13] This will depend on the sample concentration.

  • Acquisition Time: A typical 2D NOESY experiment can take from a few hours to overnight.[12]

Data Processing and Analysis

• Phasing: The 2D NOESY spectrum must be carefully phased. For small molecules, the diagonal peaks and cross-peaks will have opposite phases.[10][11]

• Cross-peak Identification: Look for cross-peaks that connect protons that are not J-coupled (as determined from the COSY spectrum). These are the NOE correlations.

• Interpretation: Identify the key NOE correlation that unambiguously determines the site of N-oxidation. This will typically be a correlation between a proton with a well-defined position and a proton adjacent to one of the potential N-oxide sites.

Case Study: Hypothetical N-Oxidation of a Pyridine Derivative

Consider the N-oxidation of a substituted pyridine, which can lead to two possible regioisomers.

Hypothetical Structure and Expected NOE Correlations:

Let's assume our starting material is 2-methyl-4-phenylpyridine. N-oxidation can occur at the N1 position. The key to confirming this will be observing an NOE between the methyl protons (at position 2) and the ortho proton of the phenyl ring (at position 4).

In the ¹H NMR spectrum, the methyl protons will have a characteristic chemical shift. The phenyl protons will appear as a multiplet. A 2D NOESY experiment should show a cross-peak between the methyl protons and the ortho protons of the phenyl ring, confirming their spatial proximity and thus validating the N-oxidation at the N1 position. The absence of a significant NOE between the methyl protons and the proton at position 3 of the pyridine ring would further support this assignment.

Conclusion

The unambiguous determination of N-oxidation regioselectivity is a critical step in the characterization of novel heterocyclic compounds in drug discovery and development. While a suite of analytical techniques should be employed for full structural elucidation, 2D NOESY NMR often provides the definitive evidence required to distinguish between N-oxide regioisomers. By leveraging through-space correlations, researchers can overcome the limitations of other methods and confidently assign the correct molecular structure. The experimental protocols and comparative analysis provided in this guide offer a robust framework for the successful application of NOESY NMR in this important analytical challenge.

References

• 1D NOESY made easy | NMR Facility - Chemistry Department. (2021, March 10). Retrieved from [Link]

• NOESY and ROESY. (2018, August 8). Retrieved from [Link]

• 2-D NOESY for Small Molecules - IU NMR Facility. (2004, August 4). Retrieved from [Link]

• 2D-NOESY Spectra of Small Molecules - Hints And Tips. (n.d.). Retrieved from [Link]

• noesy - Stanford University NMR Facility. (n.d.). Retrieved from [Link]

• Medicinal Chemistry of Drugs with N-Oxide Functionalities - ACS Publications. (2024, March 29). Retrieved from [Link]

• Design, Synthesis, and Characterization of N-Oxide-Containing Heterocycles with in Vivo Sterilizing Antitubercular Activity - PMC. (n.d.). Retrieved from [Link]

• NMR study of heterogeneity in pyridine-N-oxide. . .HCl crystal. (n.d.). Retrieved from [Link]

• Heterocyclic N-Oxides. (n.d.). Retrieved from [Link]

• Mono-N-oxidation of Heterocycle-Fused Pyrimidines. (2020, December 17). Retrieved from [Link]

• NOESY and EXSY. (n.d.). Retrieved from [Link]

• Basics of NOE/NOESY: Causes and Solutions When NOE Is Not Detected. (n.d.). Retrieved from [Link]

• NOESY: the experiment for when you just need to know more, particularly the 1H-1H spatial proximity - Nanalysis. (2021, July 12). Retrieved from [Link]

• Constant-time 2D and 3D through-bond correlation NMR spectroscopy of solids under 60 kHz MAS - PMC. (n.d.). Retrieved from [Link]

• NMR data for the hydroxyl groups detected by NOESY spectra in sesquiterpene lactones. (n.d.). Retrieved from [Link]

• Regio-selective Formation of N-oxide Metabolites - Hypha Discovery. (n.d.). Retrieved from [Link]

• Validating heteronuclear 2D quantitative NMR - Analytical Methods (RSC Publishing). (n.d.). Retrieved from [Link]

• Additional NMR analysis connections through bonds and space. (n.d.). Retrieved from [Link]

• Structure determination by NOESY spectroscopy. - ResearchGate. (n.d.). Retrieved from [Link]

• (PDF) Validating heteronuclear 2D quantitative NMR - ResearchGate. (2016, February 5). Retrieved from [Link]

• NOESY: Cross-Correlation Through Space - NMR Theory, UCSB Chem and Biochem NMR Facility. (n.d.). Retrieved from [Link]

• Solid-State Nuclear Magnetic Resonance Spectroscopy for Surface Characterization of Metal Oxide Nanoparticles: State of the Art and Perspectives | Journal of the American Chemical Society. (2025, January 14). Retrieved from [Link]

• How NMR Helps Identify Isomers in Organic Chemistry? - Creative Biostructure. (2025, June 30). Retrieved from [Link]

• 22: Nuclear Overhauser Effect (NOE) - Chemistry LibreTexts. (2024, November 12). Retrieved from [Link]

• Selective 1D NOESY Experiment - IMSERC. (n.d.). Retrieved from [Link]

• Quantifying the formation of stereoisomers by benchtop NMR spectroscopy - Magritek. (n.d.). Retrieved from [Link]

• Figure 2. Detection of N 2 O formation. (a) Evidence for N 2 O... - ResearchGate. (n.d.). Retrieved from [Link]

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Safety & Regulatory Compliance

Navigating the Disposal of Pyrimidine, 4-ethoxy-6-methyl-, 1-oxide: A Guide to Safe and Compliant Laboratory Practices

For researchers, scientists, and drug development professionals, the responsible management and disposal of chemical reagents are paramount to ensuring a secure laboratory environment and adhering to stringent regulatory standards. This guide provides a comprehensive, step-by-step framework for the safe disposal of Pyrimidine, 4-ethoxy-6-methyl-, 1-oxide, a substituted pyrimidine derivative. In the absence of a specific Safety Data Sheet (SDS) for this compound, this document synthesizes established protocols for analogous hazardous chemical waste, including pyridine N-oxides and other heterocyclic compounds, to ensure best practices are followed.

Immediate Safety and Handling Precautions

Before initiating any disposal protocol, it is imperative to handle Pyrimidine, 4-ethoxy-6-methyl-, 1-oxide with the assumption that it is a hazardous substance. The use of appropriate personal protective equipment (PPE) is mandatory to mitigate exposure risks.

Recommended Personal Protective Equipment (PPE):

PPE Category	Specification	Rationale
Eye Protection	Safety glasses with side-shields or chemical splash goggles.	Protects against splashes and airborne particles.
Hand Protection	Chemical-resistant, impervious gloves (e.g., nitrile).	Prevents dermal contact with the chemical.
Skin Protection	A laboratory coat and long-sleeved clothing.	Minimizes the risk of accidental skin exposure.
Respiratory Protection	All handling should occur in a well-ventilated area, preferably within a certified chemical fume hood.	Reduces the potential for inhalation of dust or vapors.[1][2]

In the event of a spill, trained personnel equipped with appropriate PPE should manage the cleanup.[1] The spilled material should be collected using an absorbent, inert material and placed in a designated, sealed container for disposal.[1][3] It is crucial to prevent the chemical from entering drains or waterways.[1][2][4]

Disposal Workflow: A Step-by-Step Protocol

The proper disposal of Pyrimidine, 4-ethoxy-6-methyl-, 1-oxide must be conducted in accordance with all federal, state, and local environmental regulations.[1] The following protocol outlines a self-validating system for the safe and compliant disposal of this compound.

Step 1: Waste Identification and Classification

Given the lack of specific data, Pyrimidine, 4-ethoxy-6-methyl-, 1-oxide should be treated as hazardous chemical waste. The Environmental Protection Agency (EPA) defines hazardous waste based on four characteristics: ignitability, corrosivity, reactivity, and toxicity.[5] Without explicit data, a conservative approach is to assume the compound may possess one or more of these characteristics.

Step 2: Waste Segregation

Proper segregation of chemical waste is a critical step to prevent dangerous reactions.[5][6]

• Do Not Mix: Never mix Pyrimidine, 4-ethoxy-6-methyl-, 1-oxide with other chemical waste streams unless explicitly instructed by a qualified environmental health and safety (EHS) professional.

• Incompatible Materials: Keep this waste stream separate from incompatible materials such as strong acids, bases, and oxidizing agents.[7]

• Solid vs. Liquid: If the waste is in a solution, it should be collected as liquid waste. If it is a solid, it should be collected as solid waste.

Step 3: Container Selection and Labeling

The selection and labeling of waste containers are governed by regulations from the Occupational Safety and Health Administration (OSHA) and the EPA.[5]

• Container Requirements:

  • The container must be in good condition, free from leaks or damage.[8]

  • It must be chemically compatible with the waste. For Pyrimidine, 4-ethoxy-6-methyl-, 1-oxide, a high-density polyethylene (HDPE) or glass container is generally suitable.[5][9]

  • The container must have a secure, tight-fitting lid to prevent spills and evaporation.[5][8] Keep containers closed except when adding waste.[8]

• Labeling Protocol:

  • All waste containers must be clearly labeled with the words "Hazardous Waste".[8][10]

  • The label must include the full chemical name: "Pyrimidine, 4-ethoxy-6-methyl-, 1-oxide". Avoid using abbreviations or chemical formulas.[8][11]

  • List all constituents and their approximate concentrations if it is a mixed waste stream.[8]

  • Indicate the date when waste was first added to the container (the "accumulation start date").

Step 4: Waste Accumulation and Storage

Waste must be accumulated at or near the point of generation, in what is known as a Satellite Accumulation Area (SAA).[8][10]

• Storage Location: The SAA must be under the control of the laboratory personnel generating the waste.[8]

• Ventilation: Store waste containers in a well-ventilated area, such as a designated cabinet for chemical waste.[5]

• Secondary Containment: It is best practice to use secondary containment, such as a tray or bin, to capture any potential leaks.[5]

• Inspections: Regularly inspect the SAA to check for leaks, proper labeling, and container integrity.[5]

Step 5: Final Disposal

The final disposal of Pyrimidine, 4-ethoxy-6-methyl-, 1-oxide must be handled by a licensed professional waste disposal service.[1][2]

• Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department to arrange for a waste pickup.

• Documentation: Ensure all necessary paperwork is completed for the waste pickup.

• Prohibited Disposal Methods:

  • Do not dispose of this chemical down the sink or in the regular trash.[4] This is a violation of regulations and can harm the environment.[5]

  • Evaporation in a fume hood is not an acceptable method of disposal for bulk quantities of chemicals.[12]

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of Pyrimidine, 4-ethoxy-6-methyl-, 1-oxide.

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Personal protective equipment for handling Pyrimidine, 4-ethoxy-6-methyl-, 1-oxide

As a Senior Application Scientist, I understand that handling specialized heterocyclic compounds requires more than just a cursory glance at a safety sheet. It requires a fundamental understanding of the molecule's mechanistic behavior. Pyrimidine, 4-ethoxy-6-methyl-, 1-oxide (CAS: 58530-73-7) is a highly valuable intermediate in drug development, frequently used to incorporate pyrimidine N-oxide moieties into macrocyclic structures or to develop ligands with high affinity for targeted metal ions[1].

However, the very structural features that make it chemically useful—specifically the highly polarized N-O bond and the lipophilic pyrimidine core—also dictate its toxicological profile and handling requirements[2]. This guide provides a self-validating, step-by-step operational framework to ensure your laboratory handles this compound with uncompromising safety and scientific rigor.

Hazard Identification & Mechanistic Causality

To design an effective safety protocol, we must first understand why this compound is hazardous. Pyrimidine N-oxides are generally classified as combustible solids and present several acute hazards[3]:

• Acute Oral Toxicity (H302) & Serious Eye Damage (H318): The highly polarized N-O bond interacts aggressively with aqueous mucosal membranes[2][4]. If aerosolized powder contacts the eyes, it can cause severe, irreversible tissue damage[4].

• Skin Irritation (H315) & Respiratory Irritation (H335): The addition of the 4-ethoxy and 6-methyl groups increases the molecule's lipophilicity compared to a bare pyrimidine ring. This enhances its ability to penetrate and irritate the dermal barrier and respiratory tract[5].

Engineering Controls & PPE Matrix

Because of the compound's affinity for mucosal and dermal penetration, standard laboratory attire is insufficient. All handling must occur within a certified fume hood (face velocity of 80–100 fpm)[6].

Table 1: Quantitative PPE Specifications and Scientific Rationale

PPE Category	Specification	Scientific Rationale
Hand Protection	Nitrile gloves (≥0.11 mm thickness)	Prevents dermal penetration of the lipophilic N-oxide derivative; resists degradation from the polarized N-O bond[3][6].
Eye Protection	Snug-fitting chemical safety goggles	Mitigates Eye Dam. 1 (H318) risk; protects against severe mucosal irritation from airborne particulates[3][4].
Respiratory	N95 (US) or P3 (EU) particulate respirator	Filters fine powders to prevent STOT SE 3 (H335) respiratory tract irritation during weighing or transfer[3][5].
Body Protection	Flame-retardant lab coat, closed-toe shoes	Provides a secondary physical barrier against accidental spills and static-induced ignition of combustible solids[3][6].

Operational Workflows & Methodologies

A common application for Pyrimidine, 4-ethoxy-6-methyl-, 1-oxide is its functionalization into complex piperidino-derivatives for downstream biological assays[7]. Below is a field-proven, step-by-step methodology for safely setting up this transformation.

Protocol: Safe Synthesis of 4-ethoxy-6-(2-piperidinoethyl)pyrimidine 1-oxide

• Preparation: Ensure the fume hood is active. Don all required PPE (Nitrile gloves, N95 mask, goggles)[3][6].

• Weighing: Weigh the Pyrimidine, 4-ethoxy-6-methyl-, 1-oxide using an anti-static weighing boat. Causality: Static electricity can aerosolize the fine powder, drastically increasing inhalation risks.

• Solvent Addition: Transfer the powder to a dry round-bottom flask. Add ethanol as the solvent[7]. Causality: Ethanol effectively solubilizes the polar N-oxide while maintaining a safe, manageable boiling point for reflux.

• Catalysis & Reaction: Add a catalytic amount of sulfuric acid (H₂SO₄) and the piperidine reagent[7]. Attach a reflux condenser and heat the mixture under a nitrogen atmosphere for 7.0 hours[7]. Causality: The nitrogen atmosphere prevents unwanted side-oxidations of the N-oxide core during the prolonged 7-hour reflux required to overcome the steric hindrance of the 6-methyl group.

Fig 1: Synthetic workflow for pyrimidine N-oxide functionalization.

Emergency Response & Spill Management

In the event of a powder spill, do not dry sweep . Dry sweeping will aerosolize the N-oxide, creating an immediate respiratory and ocular hazard[5].

• Evacuate & Ventilate: If the spill is large (>50g), evacuate personnel and ensure the fume hood or room ventilation is running at maximum capacity.

• Containment: Cover the spilled powder completely with an inert, damp absorbent material such as sand or vermiculite[5]. Causality: The damp sand prevents aerosolization and absorbs any ambient moisture the hygroscopic N-oxide may have pulled from the air.

• Collection: Carefully sweep the sand/powder mixture using a dedicated hazardous waste brush and shovel[5].

• Transfer: Deposit the mixture into a closable, clearly labeled salvage container for disposal[5]. Wash the spill area thoroughly with soap and plenty of water.

Fig 2: Emergency spill response and containment protocol for N-oxide powders.

Waste Management & Disposal Plan

Pyrimidine N-oxides must never be disposed of down the sink or in standard biological waste. They must be treated strictly as hazardous chemical waste[6].

• Segregation: Collect all unreacted Pyrimidine, 4-ethoxy-6-methyl-, 1-oxide and reaction washings in a dedicated "Halogen-Free Organic Waste" container.

• Destruction Method: Incineration by a licensed chemical waste disposal service is the only approved method[5]. Causality: Because the molecule contains a nitrogen-rich pyrimidine ring and an N-oxide group, combustion will release toxic nitrogen oxides (NOx). The disposal facility must utilize an incinerator equipped with an afterburner and a chemical scrubber to neutralize these exhaust gases.

By treating every chemical interaction as a system of predictable mechanistic outcomes, we protect our researchers and ensure the integrity of our science.

References

• Molaid. "4-ethoxy-6-(2-piperidinoethyl)pyrimidine 1-oxide - CAS号76132-92-8". Molaid. Available at:[Link]

• PubChem. "pyrimidine N-oxide | CID 140172". National Institutes of Health. Available at:[Link]

• Researcher.life. "Experimental and theoretical molecular and electronic structures of the N-oxides of pyridazine, pyrimidine and pyrazine". R Discovery. Available at: [Link]

• National Institutes of Health. "Antiradical Properties of N-Oxide Surfactants—Two in One". PMC. Available at:[Link]

Sources

• 1. Pyrimidine, 4-ethoxy-6-methyl-, 1-oxide | 58530-73-7 | Benchchem [benchchem.com]
• 2. Antiradical Properties of N-Oxide Surfactants—Two in One - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 嘧啶 N-氧化物 97% | Sigma-Aldrich [sigmaaldrich.com]
• 4. pyrimidine N-oxide | C4H4N2O | CID 140172 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 7. 4-ethoxy-6-(2-piperidinoethyl)pyrimidine 1-oxide - CAS号 76132-92-8 - 摩熵化学 [molaid.com]